Ethyl everninate

• CAS: 6110-36-7

Core Science & Biosynthesis

Ethyl Everninate: A Technical Guide to Its Natural Sources and Isolation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl everninate is a naturally occurring monoaromatic phenol (B47542) derivative found in certain lichen species. As a secondary metabolite, it is of significant interest to researchers in natural product chemistry, pharmacology, and drug development due to the potential biological activities associated with this class of compounds. This technical guide provides an in-depth overview of the primary natural source of ethyl everninate, detailed methodologies for its extraction and isolation, and a summary of relevant quantitative data.

Natural Source

The principal natural source of ethyl everninate is the lichen Evernia prunastri , commonly known as oakmoss.[1][2] This fruticose lichen species is widely distributed in the Northern Hemisphere and is a well-documented producer of a variety of secondary metabolites, including ethyl everninate. While other lichen genera such as Ramalina are known to produce a diverse array of phenolic compounds, Evernia prunastri remains the most cited and commercially relevant source for substances associated with oakmoss absolute, including ethyl everninate.

Extraction and Isolation of Ethyl Everninate

The isolation of ethyl everninate from Evernia prunastri involves a multi-step process that begins with the extraction of the lichen thalli, followed by chromatographic separation and purification of the target compound.

Extraction of Secondary Metabolites from Evernia prunastri

The initial step involves the extraction of a broad range of secondary metabolites from the dried and powdered lichen material. The choice of solvent is crucial and is typically based on the polarity of the target compounds. For ethyl everninate and other related phenolic compounds in Evernia prunastri, solvents of moderate polarity are effective.

Experimental Protocol: Solvent Extraction of Evernia prunastri

• Preparation of Lichen Material: Air-dry the collected Evernia prunastri thalli and grind them into a fine powder to increase the surface area for solvent penetration.

• Solvent Selection: Ethyl acetate (B1210297) is a commonly used solvent for the extraction of depsides and other phenolic compounds from Evernia prunastri.[1][3] Acetone and methanol (B129727) have also been shown to be effective in extracting a wide range of secondary metabolites from lichens.[4]

• Extraction Procedure (Maceration): a. Submerge the powdered lichen material in the selected solvent (e.g., ethyl acetate) at a solid-to-solvent ratio of approximately 1:10 (w/v). b. Agitate the mixture at room temperature for 24-48 hours to ensure thorough extraction. c. Filter the mixture to separate the solvent extract from the solid lichen residue. d. Repeat the extraction process with fresh solvent to maximize the yield of the crude extract.

• Solvent Evaporation: Combine the filtered extracts and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.

Isolation of Ethyl Everninate by Column Chromatography

The crude extract obtained from the solvent extraction is a complex mixture of various compounds. Column chromatography is a standard and effective method for the separation and purification of individual components from this mixture.

Experimental Protocol: Column Chromatographic Isolation of Ethyl Everninate

• Preparation of the Stationary Phase: a. Select silica (B1680970) gel (60-120 mesh) as the stationary phase. The amount of silica gel used is typically 50-100 times the weight of the crude extract to be separated. b. Prepare a slurry of the silica gel in a non-polar solvent (e.g., hexane). c. Pack a glass column with the silica gel slurry, ensuring a uniform and bubble-free packing.

• Sample Loading: a. Dissolve the crude extract in a minimal amount of the mobile phase or a suitable volatile solvent. b. Adsorb the dissolved extract onto a small amount of silica gel and dry it to a free-flowing powder. c. Carefully load the dried, extract-adsorbed silica gel onto the top of the packed column.

• Elution: a. Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate). This is known as gradient elution. b. A common starting mobile phase for the separation of lichen metabolites is a mixture of hexane (B92381) and ethyl acetate. The ratio can be optimized based on preliminary Thin Layer Chromatography (TLC) analysis. For compounds of moderate polarity like ethyl everninate, a gradient of increasing ethyl acetate in hexane is appropriate.

• Fraction Collection and Analysis: a. Collect the eluate in small fractions. b. Monitor the composition of each fraction using TLC. A suitable developing solvent system for TLC analysis of Evernia prunastri extracts is a mixture of cyclohexane, ethyl acetate, and acetic acid. c. Visualize the separated spots on the TLC plates under UV light (254 nm). d. Combine the fractions containing the pure ethyl everninate.

• Final Purification: a. Evaporate the solvent from the combined pure fractions to yield the isolated ethyl everninate. b. The purity of the isolated compound can be confirmed by analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantitative Data

Quantitative data on the extraction and isolation of ethyl everninate is not extensively reported in the literature. However, data from related extractions of Evernia prunastri can provide valuable insights.

Parameter	Value	Source Organism	Extraction Solvent	Method	Reference
Dry Extract Yield	19.54%	Evernia prunastri	Ethyl Acetate	Maceration
Total Phenolic Content	22.11 mg GAE/g dw	Evernia prunastri	Ethyl Acetate	Maceration
Total Flavonoid Content	13.64 mg RE/g dw	Evernia prunastri	Ethyl Acetate	Maceration

GAE: Gallic Acid Equivalents; RE: Rutin Equivalents; dw: dry weight

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the extraction and isolation of ethyl everninate from Evernia prunastri.

General workflow for the extraction and isolation of ethyl everninate.

Conclusion

This technical guide outlines the primary natural source and a detailed, practical approach for the extraction and isolation of ethyl everninate. The methodologies described are based on established principles of natural product chemistry and can be adapted and optimized by researchers for their specific laboratory settings. The provided quantitative data offers a baseline for expected yields and compound class concentrations in crude extracts of Evernia prunastri. Further research is warranted to fully elucidate the bioactivity and therapeutic potential of this interesting lichen metabolite.

References

• 1. Chemical Profiling and In Vitro Evaluation of Bioactive Properties of Evernia prunastri Extract: Implications for Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Pleiotropic Potential of Evernia prunastri Extracts and Their Main Compounds Evernic Acid and Atranorin: In Vitro and In Silico Studies | MDPI [mdpi.com]

The Biosynthesis of Ethyl Everninate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl everninate, a naturally occurring phenolic compound, is a significant secondary metabolite found in various lichens, most notably oakmoss (Evernia prunastri)[1][2]. It belongs to the family of orsellinic acid derivatives, which are known for their diverse biological activities. This technical guide provides an in-depth exploration of the biosynthetic pathway of ethyl everninate, presenting the current understanding of the enzymatic processes, quantitative data, and detailed experimental protocols relevant to its study.

Core Biosynthetic Pathway: From Central Metabolism to Orsellinic Acid

The biosynthesis of ethyl everninate commences with the formation of its core structural component, orsellinic acid. This process is a classic example of a polyketide synthesis pathway, utilizing fundamental building blocks from central metabolism.

The synthesis of orsellinic acid is catalyzed by a polyketide synthase (PKS). Both Type I and Type III PKSs have been implicated in the formation of orsellinic acid in various organisms[3][4][5]. The reaction involves the condensation of one molecule of acetyl-CoA with three molecules of malonyl-CoA. Malonyl-CoA itself is derived from the carboxylation of acetyl-CoA, a critical precursor linking this pathway to primary metabolism.

The overall reaction for the formation of orsellinic acid can be summarized as:

1 Acetyl-CoA + 3 Malonyl-CoA → Orsellinic Acid + 4 CoASH + 3 CO2

Key Enzyme: Orsellinic Acid Synthase (OAS)

Orsellinic acid synthase is the central enzyme in this pathway. Fungal and bacterial OAS are typically iterative Type I PKSs, large multi-domain enzymes that catalyze the sequential condensation of acyl-CoA units. In contrast, plant-derived OAS are often Type III PKSs, which are smaller, dimeric enzymes. The domain architecture of a typical fungal Type I OAS includes a ketosynthase (KS), acyltransferase (AT), and acyl carrier protein (ACP) domains, which work in a coordinated fashion to assemble the polyketide chain.

The Elusive Ethylation Step: Formation of Ethyl Everninate

The final step in the biosynthesis of ethyl everninate is the esterification of the carboxylic acid group of orsellinic acid with ethanol (B145695). While the presence of ethyl everninate in organisms like Evernia prunastri is well-documented, the specific enzyme responsible for this ethylation reaction has not been definitively identified in the scientific literature to date.

Based on known biochemical reactions, two primary enzymatic mechanisms are plausible for this transformation:

• Alcohol Acyltransferase (AAT) Activity: AATs are a class of enzymes known to catalyze the formation of esters by transferring an acyl group from an acyl-CoA to an alcohol. In this proposed mechanism, orsellinic acid would first need to be activated to orsellinyl-CoA. An AAT could then catalyze the transfer of the orsellinyl group to ethanol, forming ethyl everninate and releasing Coenzyme A.

• Esterase-Mediated Esterification (Reverse Hydrolysis): Some esterases can catalyze the reverse reaction of hydrolysis, particularly in environments with low water activity and high substrate concentrations. It is conceivable that an esterase present in the lichen could catalyze the direct condensation of orsellinic acid and ethanol to form ethyl everninate.

Further research, including genome mining of Evernia prunastri and biochemical characterization of candidate enzymes, is required to elucidate the precise mechanism of this crucial step.

Quantitative Data

Quantitative data for the complete biosynthetic pathway of ethyl everninate is limited due to the challenges in studying lichen biochemistry and the yet-to-be-identified ethylating enzyme. However, some kinetic parameters for a plant-derived orcinol (B57675) synthase (ORS), which is closely related to orsellinic acid synthase, have been reported and are presented here for comparative purposes.

Enzyme	Substrate	Apparent Km (µM)	Apparent kcat (s-1)	kcat/Km (s-1M-1)	Reference
Orcinol Synthase (ORS) from Rhododendron dauricum	Acetyl-CoA	12 ± 1	0.030 ± 0.001	2,432
Orcinol Synthase (ORS) from Rhododendron dauricum	Malonyl-CoA	7.9 ± 0.4	-	-

Table 1: Steady-state kinetic parameters for a plant Type III polyketide synthase involved in a related biosynthetic pathway. Data for a dedicated orsellinic acid synthase and the subsequent ethylation step are not yet available.

Experimental Protocols

Protocol 1: Heterologous Expression and Purification of Orsellinic Acid Synthase (Fungal Type I PKS)

This protocol is a generalized procedure based on methods for the heterologous expression and purification of fungal polyketide synthases.

1. Gene Synthesis and Cloning:

• Codon-optimize the gene encoding the putative orsellinic acid synthase from the organism of interest for expression in Saccharomyces cerevisiae or Aspergillus niger.
• Synthesize the gene and clone it into a suitable yeast or fungal expression vector with an inducible promoter (e.g., GAL1 for yeast) and a C-terminal His-tag for purification.

2. Heterologous Expression:

• Transform the expression vector into the chosen host organism.
• Grow the recombinant strain in an appropriate selective medium to an optimal cell density (e.g., OD600 of 0.6-0.8 for yeast).
• Induce protein expression by adding the appropriate inducer (e.g., galactose for the GAL1 promoter) and continue cultivation at a lower temperature (e.g., 18-25°C) for 24-48 hours.

3. Cell Lysis and Protein Purification:

• Harvest the cells by centrifugation.
• Resuspend the cell pellet in a lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 300 mM NaCl, 10% glycerol, 1 mM PMSF, and protease inhibitor cocktail).
• Lyse the cells using a French press, sonication, or glass bead milling.
• Clarify the lysate by centrifugation.
• Load the supernatant onto a Ni-NTA affinity chromatography column pre-equilibrated with lysis buffer.
• Wash the column with a wash buffer containing a low concentration of imidazole (B134444) (e.g., 20 mM).
• Elute the His-tagged protein with an elution buffer containing a high concentration of imidazole (e.g., 250 mM).
• Perform buffer exchange and further purification using size-exclusion chromatography if necessary.
• Assess protein purity by SDS-PAGE.

Protocol 2: In Vitro Assay for Orsellinic Acid Synthase Activity

1. Reaction Mixture:

• Prepare a reaction mixture containing:
• 100 mM potassium phosphate (B84403) buffer (pH 7.0)
• 1-5 µM purified orsellinic acid synthase
• 50 µM acetyl-CoA
• 150 µM malonyl-CoA
• 1 mM dithiothreitol (B142953) (DTT)

2. Reaction Incubation:

• Initiate the reaction by adding the enzyme to the reaction mixture.
• Incubate at a suitable temperature (e.g., 30°C) for 1-2 hours.

3. Reaction Quenching and Product Extraction:

• Stop the reaction by adding an equal volume of ethyl acetate (B1210297) containing 1% formic acid.
• Vortex thoroughly and centrifuge to separate the phases.
• Collect the organic (ethyl acetate) layer.
• Evaporate the solvent under a stream of nitrogen or in a vacuum concentrator.

4. Product Analysis:

• Resuspend the dried extract in a suitable solvent (e.g., methanol).
• Analyze the sample by High-Performance Liquid Chromatography (HPLC) with UV detection.

Protocol 3: HPLC-UV Method for the Quantification of Orsellinic Acid and Ethyl Everninate

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).
• Mobile Phase: A gradient of solvent A (water with 0.1% formic acid) and solvent B (acetonitrile with 0.1% formic acid).
• Example Gradient: 10-90% B over 20 minutes.
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25-30°C.
• Detection Wavelength: 270 nm (or a diode array detector scanning from 200-400 nm).
• Injection Volume: 10-20 µL.

2. Quantification:

• Prepare standard curves for orsellinic acid and ethyl everninate using commercially available standards of known concentrations.
• Quantify the compounds in the experimental samples by comparing their peak areas to the standard curves.

Visualizations of the Biosynthetic Pathway and Experimental Workflow

Caption: Proposed biosynthetic pathway of Ethyl Everninate.

Caption: Experimental workflow for OAS characterization.

Conclusion and Future Directions

The biosynthesis of ethyl everninate proceeds through the well-established polyketide pathway to form the orsellinic acid core. However, the final ethylation step remains an area for active research. The identification and characterization of the enzyme responsible for this transformation will be key to fully understanding and potentially harnessing this biosynthetic pathway for the production of ethyl everninate and related compounds. The experimental protocols provided in this guide offer a framework for researchers to investigate these unanswered questions and to further explore the fascinating biochemistry of lichen secondary metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical and genetic basis of orsellinic acid biosynthesis and prenylation in a stereaceous basidiomycete - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Ethyl Everninate: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate, a naturally occurring phenolic compound, is a secondary metabolite found in the lichen Evernia prunastri (oakmoss). As an atranol-like secondary metabolite, it belongs to a class of compounds known for their diverse biological activities. This technical guide provides a comprehensive overview of the chemical structure, properties, and potential biological activities of ethyl everninate, along with detailed experimental workflows for its isolation and synthesis. Due to the limited availability of direct experimental data for ethyl everninate, this guide also incorporates inferred data from structurally similar compounds to provide a more complete profile. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in the potential applications of this natural product.

Chemical Structure and Properties

Ethyl everninate, with the systematic IUPAC name ethyl 2-hydroxy-4-methoxy-6-methylbenzoate, is an aromatic ester. Its chemical structure is characterized by a substituted benzene (B151609) ring with a hydroxyl group, a methoxy (B1213986) group, a methyl group, and an ethyl ester group.

Chemical Structure:

Caption: Chemical structure of Ethyl Everninate.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl everninate is provided in Table 1. Where direct experimental data is unavailable, values have been computed or inferred from closely related structures.

Table 1: Physicochemical Properties of Ethyl Everninate

Property	Value	Source/Reference
Molecular Formula	C₁₁H₁₄O₄	[1][2]
Molecular Weight	210.23 g/mol	[1][2]
CAS Number	6110-36-7	[1]
Appearance	Inferred: White to off-white solid	General property of similar aromatic esters
Melting Point	Not available
Boiling Point	Not available
Density	1.151 g/cm³
Flash Point	119.3 °C
Solubility	Soluble in organic solvents like ethanol (B145695), DMSO, and dimethyl formamide.
LogP	1.88590

Spectroscopic Data

Table 2: Predicted Spectroscopic Data for Ethyl Everninate

Technique	Expected Features
¹H NMR	- Aromatic protons (2H, singlet or two doublets).- Methoxy protons (3H, singlet).- Ethyl ester protons (quartet for -CH₂- and triplet for -CH₃).- Methyl group on the ring (3H, singlet).- Hydroxyl proton (1H, broad singlet).
¹³C NMR	- Carbonyl carbon (~170 ppm).- Aromatic carbons (6 signals in the range of 100-165 ppm).- Methoxy carbon (~55 ppm).- Ethyl ester carbons (-CH₂- ~60 ppm, -CH₃ ~14 ppm).- Methyl group on the ring (~20-25 ppm).
IR (Infrared) Spectroscopy	- O-H stretch (broad, ~3400-3200 cm⁻¹).- C-H stretches (aromatic and aliphatic, ~3100-2850 cm⁻¹).- C=O stretch (ester, ~1720-1700 cm⁻¹).- C=C stretches (aromatic, ~1600-1450 cm⁻¹).- C-O stretches (ester and ether, ~1300-1000 cm⁻¹).
Mass Spectrometry (MS)	- Molecular ion peak (M⁺) at m/z 210.- Fragments corresponding to the loss of the ethoxy group (-OC₂H₅, m/z 165), ethyl group (-C₂H₅, m/z 181), and subsequent fragmentations of the aromatic ring.

Experimental Protocols

Isolation from Evernia prunastri (Oakmoss)

Ethyl everninate is a natural product that can be isolated from the lichen Evernia prunastri. A general workflow for its extraction and isolation is presented below.

Caption: A generalized workflow for the isolation of ethyl everninate.

Detailed Methodology:

• Sample Preparation: Collect fresh Evernia prunastri and air-dry it in a well-ventilated area, protected from direct sunlight. Once completely dry, grind the lichen into a fine powder to increase the surface area for extraction.

• Solvent Extraction: Macerate the powdered lichen material in a suitable organic solvent such as ethanol or acetone (B3395972) at room temperature for 24-48 hours with occasional stirring. The ratio of solvent to plant material should be sufficient to ensure complete immersion (e.g., 10:1 v/w).

• Filtration and Concentration: Filter the mixture to separate the solvent extract from the solid lichen residue. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification: The crude extract is subjected to column chromatography over silica (B1680970) gel. The column is typically eluted with a gradient of non-polar to polar solvents (e.g., hexane-ethyl acetate) to separate the different components of the extract. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Isolation and Characterization: Fractions containing the compound of interest, identified by comparison with a standard or by spectroscopic analysis, are pooled and the solvent is evaporated. The purity of the isolated ethyl everninate is then confirmed using spectroscopic techniques such as NMR, MS, and IR.

Chemical Synthesis: Fischer Esterification

Ethyl everninate can be synthesized in the laboratory through the Fischer esterification of its corresponding carboxylic acid, 2-hydroxy-4-methoxy-6-methylbenzoic acid, with ethanol in the presence of an acid catalyst.

Caption: A general workflow for the synthesis of ethyl everninate.

Detailed Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-hydroxy-4-methoxy-6-methylbenzoic acid in an excess of absolute ethanol.

• Catalysis: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric acid, to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain it at this temperature for several hours. The progress of the reaction can be monitored by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and neutralize the excess acid with a mild base, such as a saturated sodium bicarbonate solution. The product is then extracted into an organic solvent like ethyl acetate. The organic layer is washed with brine and dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate).

• Characterization: The identity and purity of the synthesized ethyl everninate are confirmed by spectroscopic methods (NMR, MS, and IR).

Biological Activity and Potential Applications

While specific studies on the biological activities of ethyl everninate are limited, its structural similarity to other atranol-like secondary metabolites suggests a range of potential pharmacological effects. Many lichen-derived compounds exhibit antimicrobial, antioxidant, anti-inflammatory, and cytotoxic properties.

Table 3: Potential Biological Activities of Ethyl Everninate (Inferred)

Activity	Potential Mechanism of Action	Relevant In Vitro Assays
Antioxidant	Scavenging of free radicals, chelation of metal ions.	DPPH assay, ABTS assay, FRAP assay.
Anti-inflammatory	Inhibition of pro-inflammatory enzymes (e.g., COX, LOX), modulation of inflammatory signaling pathways (e.g., NF-κB, MAPK).	Inhibition of NO production in macrophages, cytokine expression assays.
Antimicrobial	Disruption of microbial cell membranes, inhibition of essential enzymes.	Minimum Inhibitory Concentration (MIC) assays against various bacteria and fungi.
Cytotoxic	Induction of apoptosis, inhibition of cell proliferation.	MTT assay, WST-1 assay against cancer cell lines.

Signaling Pathways

Based on the activities of structurally related phenolic compounds, ethyl everninate may modulate key cellular signaling pathways involved in inflammation and cancer.

Caption: Hypothesized modulation of inflammatory signaling pathways.

It is plausible that ethyl everninate could inhibit the activation of transcription factors such as NF-κB and modulate the activity of mitogen-activated protein kinases (MAPKs), which are central regulators of the inflammatory response. Further research is required to validate these hypotheses.

Conclusion

Ethyl everninate is a natural product with a well-defined chemical structure and interesting, albeit largely unexplored, biological potential. This technical guide provides a foundation for researchers by summarizing its known properties and providing detailed workflows for its isolation and synthesis. The inferred biological activities and potential mechanisms of action highlight the need for further investigation into the pharmacological properties of this compound. Future studies focusing on the specific biological evaluation of ethyl everninate are warranted to unlock its full therapeutic potential.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]

Spectroscopic Analysis of Ethyl Everninate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl everninate (ethyl 2-hydroxy-4-methoxy-6-methylbenzoate) is a naturally occurring phenolic compound found in lichens, notably oakmoss (Evernia prunastri). As a derivative of everninic acid, it belongs to a class of compounds with potential biological activities, making its structural elucidation and characterization crucial for research and development. This technical guide provides a comprehensive overview of the spectroscopic data expected for Ethyl everninate, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols for acquiring such data are also presented to aid researchers in their analytical workflows.

Chemical Structure and Properties

• IUPAC Name: Ethyl 2-hydroxy-4-methoxy-6-methylbenzoate

• Molecular Formula: C₁₁H₁₄O₄

• Molecular Weight: 210.23 g/mol

• CAS Number: 6110-36-7

Spectroscopic Data

Due to the limited availability of published spectra specifically for Ethyl everninate, this section presents expected data based on the analysis of structurally similar aromatic esters. The provided tables summarize the anticipated chemical shifts and absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR (Proton NMR) Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~11.0 - 12.0	Singlet	1H	Ar-OH
~6.3 - 6.5	Multiplet	2H	Aromatic CH
4.41	Quartet	2H	-OCH₂CH₃
3.82	Singlet	3H	-OCH₃
2.45	Singlet	3H	Ar-CH₃
1.40	Triplet	3H	-OCH₂CH₃

¹³C NMR (Carbon-13 NMR) Data (Predicted)

Chemical Shift (δ) ppm	Carbon Type	Assignment
~172	Quaternary	C=O (Ester)
~165	Quaternary	Aromatic C-O
~162	Quaternary	Aromatic C-O
~140	Quaternary	Aromatic C-CH₃
~110	CH	Aromatic CH
~100	Quaternary	Aromatic C
~98	CH	Aromatic CH
~62	CH₂	-OCH₂CH₃
~55	CH₃	-OCH₃
~24	CH₃	Ar-CH₃
~14	CH₃	-OCH₂CH₃

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

Characteristic IR Absorption Bands (Predicted)

Wavenumber (cm⁻¹)	Bond	Functional Group
3400 - 3100 (broad)	O-H stretch	Phenolic hydroxyl
3050 - 3000	C-H stretch	Aromatic C-H
2980 - 2850	C-H stretch	Aliphatic C-H
1725 - 1705	C=O stretch	Ester carbonyl
1620 - 1580	C=C stretch	Aromatic ring
1250 - 1150	C-O stretch	Ester, Ether

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass and fragmentation pattern of a molecule.

Expected Mass Spectrometry Data

m/z (mass-to-charge ratio)	Interpretation
210	[M]⁺ (Molecular ion)
181	[M - C₂H₅]⁺
165	[M - OC₂H₅]⁺
153	[M - COOC₂H₅]⁺
138	[M - COOC₂H₅ - CH₃]⁺

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data.

NMR Spectroscopy Experimental Workflow

Caption: Workflow for NMR spectroscopic analysis.

IR Spectroscopy Experimental Workflow

Caption: Workflow for IR spectroscopic analysis using ATR.

Mass Spectrometry Experimental Workflow

Caption: Workflow for Mass Spectrometric analysis.

Conclusion

The spectroscopic data and protocols presented in this guide provide a foundational framework for the analytical characterization of Ethyl everninate. While the provided spectral data are predicted based on analogous structures, the experimental workflows are robust and widely applicable for obtaining high-quality data for this and other small organic molecules. Accurate and comprehensive spectroscopic analysis is indispensable for confirming the identity, purity, and structure of chemical entities in drug discovery and development.

An In-Depth Technical Guide to Ethyl Everninate (CAS: 6110-36-7)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate (CAS 6110-36-7), a naturally occurring phenolic compound, is a secondary metabolite isolated from oakmoss (Evernia prunastri)[1]. Structurally identified as ethyl 2-hydroxy-4-methoxy-6-methylbenzoate, this small molecule has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of Ethyl everninate, consolidating available data on its physicochemical properties, synthesis, spectroscopic characterization, and reported biological activities. Detailed experimental protocols for relevant assays are also provided to facilitate further research and development.

Chemical and Physical Properties

Ethyl everninate is an aromatic ester with the molecular formula C₁₁H₁₄O₄ and a molecular weight of 210.23 g/mol [2][3]. While comprehensive experimental data on its physical properties is limited, some key characteristics are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₁H₁₄O₄	[2][3]
Molecular Weight	210.23 g/mol
IUPAC Name	ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
Synonyms	Ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
CAS Number	6110-36-7
Appearance	Solid (predicted)
Melting Point	129-132 °C (for the related compound Ethyl 2,4-dihydroxy-6-methylbenzoate)
Boiling Point	Not available
Solubility	Not available

Synthesis

The primary method for the synthesis of Ethyl everninate involves the esterification of its corresponding carboxylic acid precursor, 2-hydroxy-4-methoxy-6-methylbenzoic acid.

Reaction Scheme:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester | C11H14O4 | CID 80201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Substance Registry Services | US EPA [cdxapps.epa.gov]

The Bioactive Potential of Monoaromatic Lichen Compounds: A Technical Guide for Researchers

Introduction

Lichens, symbiotic organisms composed of a fungus and an alga or cyanobacterium, are prolific producers of a diverse array of secondary metabolites. Among these, monoaromatic compounds represent a class of structurally simple yet biologically potent molecules. These compounds, often derived from the orcinol (B57675) and β-orcinol core structures, have garnered significant interest in the scientific community for their wide range of pharmacological activities. This technical guide provides an in-depth overview of the biological activities of monoaromatic lichen compounds, focusing on their antioxidant, anti-inflammatory, anticancer, antimicrobial, and enzyme-inhibitory properties. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering quantitative data, detailed experimental protocols, and insights into the underlying molecular mechanisms.

Biological Activities of Monoaromatic Lichen Compounds

Monoaromatic compounds isolated from lichens have demonstrated a broad spectrum of biological effects, making them promising candidates for the development of novel therapeutic agents.[1] These activities are attributed to their unique chemical structures, which allow them to interact with various biological targets.

Antimicrobial Activity

Several monoaromatic lichen compounds exhibit significant activity against a range of pathogenic bacteria and fungi.[2] The minimum inhibitory concentration (MIC) is a key quantitative measure of this activity, representing the lowest concentration of a compound that inhibits the visible growth of a microorganism.

Table 1: Antimicrobial Activity of Monoaromatic Lichen Compounds

Compound	Microorganism	MIC (µg/mL)	Reference
Orcinol	Staphylococcus aureus	30-500	[2]
Methyl orsellinate	Staphylococcus aureus	30-500	[2]
Ethyl orsellinate	Various microorganisms	30-500	[2]
Methyl β-orsellinate	Various microorganisms	30-500
Methyl 3,5-dibromo-orsellinate (synthetic derivative)	Staphylococcus aureus	4
Kanamycin (Positive Control)	Staphylococcus aureus	4

Enzyme Inhibitory Activity

Monoaromatic lichen compounds have been shown to inhibit various enzymes, including α-glucosidase, which is a key target in the management of type 2 diabetes. The half-maximal inhibitory concentration (IC50) is used to quantify the effectiveness of a compound in inhibiting a specific biological or biochemical function.

Table 2: α-Glucosidase Inhibitory Activity of Monoaromatic Lichen Compounds

Compound	IC50 (µg/mL)	Reference
3,5-dihydroxybenzoic acid	24.0 - 171.1
3,5-dihydroxybenzoate methyl	24.0 - 171.1
3,5-dihydroxy-4-methylbenzoic acid	24.0 - 171.1
3,5-dihydroxy-4-methoxylbenzoic acid	24.0
3-hydroxyorcinol	24.0 - 171.1
Methyl hematommate	24.0 - 171.1
Methyl 5-bromo-β-orsellinate (synthetic derivative)	24.0 - 171.1
Methyl 3,5-dibromo-orsellinate (synthetic derivative)	24.0 - 171.1
3-bromo-D-montagnetol (synthetic derivative)	24.0 - 171.1
3,5-dibromo-D-montagnetol (synthetic derivative)	24.0 - 171.1
Acarbose (Positive Control)	317

Anticancer Activity

The cytotoxic effects of monoaromatic lichen compounds against various cancer cell lines have been documented. The IC50 value is a common metric to express the potency of a compound in inhibiting cancer cell growth.

Table 3: Anticancer Activity of Monoaromatic Lichen Compounds

Compound	Cancer Cell Line	IC50	Reference
Atranorin	Human melanoma (HTB-140)	-
Atranorin	Human prostate cancer (DU-145, PC-3)	-
Usnic acid	Human melanoma (HTB-140)	-
Usnic acid	Human prostate cancer (DU-145, PC-3)	-
Hexyl orsellinate	Brine shrimp lethality test	31 µM
Usnic acid	HeLa (cervical cancer)	48.7 µM (24h)
Usnic acid	A-549 (lung cancer)	84 µM (24h)
Usnic acid	MCF-7 (breast cancer)	89 µM (24h)

Anti-inflammatory Activity

Monoaromatic lichen compounds have demonstrated anti-inflammatory properties through the inhibition of key inflammatory enzymes such as cyclooxygenase (COX) and 5-lipoxygenase (5-LOX).

Table 4: Anti-inflammatory Activity of Monoaromatic Lichen Compounds

Compound	Target	IC50	Reference
Atranorin	Leukotriene B4 biosynthesis	6.0 ± 0.4 µM
Usnic Acid	COX-2 Inhibition	~60% inhibition
Imbricaric acid	mPGES-1	1.9 µM
Imbricaric acid	5-LOX	5.3 µM
Imbricaric acid	NF-κB	2.0 µM
Perlatolic acid	mPGES-1	0.4 µM
Perlatolic acid	5-LOX	1.8 µM
Perlatolic acid	NF-κB	7.0 µM

Antioxidant Activity

The antioxidant potential of monoaromatic lichen compounds is often evaluated by their ability to scavenge free radicals, such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

Table 5: Antioxidant Activity of Monoaromatic Lichen Compounds

Compound/Extract	Assay	IC50	Reference
Atranorin	DPPH radical scavenging	39.31 µM
Salazinic acid	DPPH radical scavenging	12.14 µM
Parmelia sulcata extract	DPPH radical scavenging	>750.0 µg/mL
Evernia prunastri extract	DPPH radical scavenging	>2500.0 µg/mL
Cladonia uncialis extract	DPPH radical scavenging	>2500.0 µg/mL

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of a compound against a specific microorganism.

Protocol:

• Preparation of Inoculum: A fresh culture of the test microorganism is grown in an appropriate broth medium to a standardized turbidity (e.g., 0.5 McFarland standard).

• Serial Dilution of Test Compound: The monoaromatic lichen compound is dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in a 96-well microtiter plate containing broth medium to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Controls: Positive (broth with inoculum, no compound), negative (broth only), and solvent controls are included.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Enzyme Inhibitory Activity: α-Glucosidase Inhibition Assay

This assay measures the ability of a compound to inhibit the α-glucosidase enzyme.

Protocol:

• Reagent Preparation: Prepare a solution of α-glucosidase from Saccharomyces cerevisiae in phosphate (B84403) buffer (pH 6.8) and a solution of the substrate, p-nitrophenyl-α-D-glucopyranoside (pNPG), in the same buffer.

• Reaction Mixture: In a 96-well plate, add the test compound at various concentrations, followed by the α-glucosidase solution.

• Pre-incubation: Incubate the mixture at 37°C for a short period (e.g., 10 minutes).

• Initiation of Reaction: Add the pNPG solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 20 minutes).

• Termination of Reaction: Stop the reaction by adding a sodium carbonate solution.

• Absorbance Measurement: Measure the absorbance of the yellow-colored p-nitrophenol product at 405 nm using a microplate reader.

• Calculation: Calculate the percentage of inhibition and determine the IC50 value.

Anticancer Activity: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the monoaromatic lichen compound for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the colored solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value.

Anti-inflammatory Activity: COX-2 Inhibition Assay

This assay determines the ability of a compound to inhibit the cyclooxygenase-2 (COX-2) enzyme.

Protocol:

• Enzyme and Substrate Preparation: Prepare solutions of human recombinant COX-2 enzyme and its substrate, arachidonic acid.

• Reaction Setup: In a suitable assay plate, combine the COX-2 enzyme, a fluorescent probe, and the test compound at various concentrations.

• Incubation: Incubate the mixture at room temperature for a brief period.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid.

• Fluorescence Measurement: Measure the fluorescence kinetically at an excitation of 535 nm and an emission of 587 nm. The probe fluoresces upon reacting with prostaglandin (B15479496) G2, the initial product of the COX-2 reaction.

• Data Analysis: Calculate the rate of the reaction and the percentage of inhibition for each compound concentration to determine the IC50 value.

Signaling Pathways and Molecular Mechanisms

The biological activities of monoaromatic lichen compounds are often mediated through their interaction with specific cellular signaling pathways.

Anticancer Signaling Pathways

Monoaromatic lichen compounds can induce apoptosis (programmed cell death) and inhibit cell proliferation in cancer cells by modulating key signaling pathways such as the NF-κB and PI3K/Akt/mTOR pathways.

The Nuclear Factor-kappa B (NF-κB) pathway is a crucial regulator of inflammation, immunity, and cell survival. Its constitutive activation is a hallmark of many cancers. Some lichen compounds have been shown to inhibit this pathway.

NF-κB signaling pathway inhibition.

The PI3K/Akt/mTOR pathway is a critical intracellular signaling pathway that promotes cell growth, proliferation, and survival. Its aberrant activation is common in cancer. Usnic acid, a well-known lichen compound, has been shown to interact with this pathway.

PI3K/Akt/mTOR pathway inhibition.

Experimental Workflow for Biological Activity Screening

The following diagram illustrates a general workflow for the screening and characterization of the biological activities of monoaromatic lichen compounds.

General workflow for bioactivity screening.

Conclusion

Monoaromatic compounds from lichens represent a valuable and largely untapped resource for the discovery of new bioactive molecules. Their demonstrated antimicrobial, enzyme-inhibitory, anticancer, anti-inflammatory, and antioxidant activities, coupled with their relatively simple chemical structures, make them attractive candidates for further investigation and development in the pharmaceutical and biotechnological industries. This technical guide provides a foundational resource for researchers to explore the rich biological potential of these fascinating natural products. Further research focusing on the specific molecular targets and mechanisms of action of a wider range of monoaromatic lichen compounds will be crucial for translating their therapeutic promise into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Potential Therapeutic Applications of Ethyl Everninate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate, a naturally occurring phenolic compound isolated from oakmoss (Evernia prunastri), represents a molecule of interest for potential therapeutic development. While direct research on ethyl everninate is limited, its structural relationship to evernic acid—a well-studied lichen metabolite—provides a strong basis for exploring its pharmacological potential. This technical guide synthesizes the available data on ethyl everninate and its parent compound, evernic acid, focusing on potential anticancer, antioxidant, and antimicrobial applications. This document aims to provide a comprehensive resource for researchers and drug development professionals by detailing experimental protocols, presenting quantitative data, and visualizing key biological pathways and workflows.

Introduction

Ethyl everninate (ethyl 2-hydroxy-4-methoxy-6-methylbenzoate) is a secondary metabolite found in lichens, particularly in oakmoss (Evernia prunastri)[1][2]. As a derivative of evernic acid, it belongs to the class of depsides, which are esters of two or more hydroxybenzoic acid units. While evernic acid has been the subject of numerous studies investigating its biological activities, ethyl everninate remains largely unexplored. This guide bridges this knowledge gap by presenting the limited direct evidence for ethyl everninate's bioactivity and leveraging the more extensive data available for evernic acid to highlight promising avenues for future research and drug development.

Potential Therapeutic Applications

The therapeutic potential of ethyl everninate is inferred from its structural similarity to evernic acid, which has demonstrated anticancer, antioxidant, and antimicrobial properties.

Anticancer Activity

Direct studies on the anticancer activity of ethyl everninate are scarce. However, a study on the cytotoxicity of a series of orsellinates (2,4-dihydroxy-6-methylbenzoates) provides a crucial data point. This research demonstrated that ethyl everninate (referred to as 4-methoxy-ethyl orsellinate) exhibits cytotoxic effects.

Evernic acid, the parent compound of ethyl everninate, has shown more extensively documented anticancer properties. It has been reported to suppress the proliferation of human breast cancer cell lines (MCF-7 and MDA-MB-453) and ovarian cancer cell lines in a dose-dependent manner[3]. The mechanism of action is believed to involve the inhibition of the TrxR1 enzyme and the induction of apoptosis[3].

Table 1: Quantitative Data on the Cytotoxic and Anticancer Activities of Ethyl Everninate and Evernic Acid

Compound	Assay	Cell Line/Organism	Endpoint	Result	Reference
Ethyl Everninate	Brine Shrimp Lethality Test	Artemia salina	LC50	> 500 µM
Evernic Acid	MTT Assay	MCF-7 (Breast Cancer)	IC50	33.79 µg/mL	[3]
Evernic Acid	MTT Assay	MDA-MB-453 (Breast Cancer)	IC50	121.40 µg/mL
Evernic Acid	MTT Assay	OVCAR-3 (Ovarian Cancer)	IC50	10 µM
Evernic Acid	MTT Assay	A2780 (Ovarian Cancer)	IC50	>10 µM
Evernic Acid	MTT Assay	SKOV-3 (Ovarian Cancer)	IC50	>10 µM

Antioxidant Activity

The antioxidant potential of ethyl everninate has not been directly quantified in published studies. However, evernic acid has demonstrated significant antioxidant capabilities, which are attributed to its phenolic hydroxyl groups that can scavenge free radicals.

Table 2: Quantitative Data on the Antioxidant Activity of Evernic Acid

Compound	Assay	Endpoint	Result	Reference
Evernic Acid	DPPH Radical Scavenging	IC50	Not explicitly quantified in the provided search results
Evernic Acid	Superoxide Anion Radical Scavenging	Not explicitly quantified in the provided search results
Evernic Acid	Reducing Power Assay	Not explicitly quantified in the provided search results

Antimicrobial Activity

There is a lack of specific data on the antimicrobial activity of ethyl everninate. However, extracts from Evernia prunastri, the natural source of ethyl everninate, have shown antimicrobial effects against various pathogens. Evernic acid, a major component of these extracts, is believed to be a significant contributor to this activity.

Table 3: Quantitative Data on the Antimicrobial Activity of Evernic Acid

Compound	Microorganism	Assay	Endpoint	Result	Reference
Evernic Acid	Staphylococcus aureus	Broth Microdilution	MIC	Not explicitly quantified in the provided search results
Evernic Acid	Candida albicans	Broth Microdilution	MIC	Not explicitly quantified in the provided search results

Experimental Protocols

Detailed experimental protocols for the key assays mentioned are provided below. These protocols are based on methodologies used for evernic acid and can be adapted for the evaluation of ethyl everninate.

Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

Protocol:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, OVCAR-3) in a 96-well plate at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare a stock solution of ethyl everninate in a suitable solvent (e.g., DMSO). Dilute the stock solution with cell culture medium to achieve a range of final concentrations. Replace the medium in the wells with the medium containing the test compound. Include a vehicle control (medium with the same concentration of DMSO without the compound).

• Incubation: Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) is determined by plotting cell viability against the logarithm of the compound concentration.

Antioxidant Activity: DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Protocol:

• Solution Preparation: Prepare a stock solution of ethyl everninate in methanol. Prepare a 0.1 mM solution of DPPH in methanol.

• Reaction Mixture: In a 96-well plate, add various concentrations of the ethyl everninate solution to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader. Ascorbic acid or Trolox is used as a positive control.

• Data Analysis: The percentage of DPPH radical scavenging activity is calculated using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value is the concentration of the compound that scavenges 50% of the DPPH radicals.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of a substance against a specific microorganism.

Protocol:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Candida albicans) in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to a concentration of approximately 5 x 10^5 CFU/mL.

• Compound Dilution: Prepare a serial two-fold dilution of ethyl everninate in the broth medium in a 96-well microtiter plate.

• Inoculation: Add the standardized inoculum to each well. Include a growth control (inoculum without the compound) and a sterility control (broth without inoculum).

• Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizations: Pathways and Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key concepts related to the potential therapeutic applications of ethyl everninate, based on the mechanisms of its parent compound, evernic acid, and standard experimental workflows.

Caption: Proposed anticancer mechanism of evernic acid.

Caption: Experimental workflow for the MTT assay.

Caption: Workflow for the DPPH antioxidant assay.

Conclusion and Future Directions

Ethyl everninate presents an intriguing yet understudied natural product with potential therapeutic applications. The limited available data, primarily on its cytotoxicity, combined with the extensive research on its parent compound, evernic acid, suggests that ethyl everninate warrants further investigation as a potential anticancer, antioxidant, and antimicrobial agent.

Future research should focus on:

• Direct Biological Evaluation: Conducting comprehensive in vitro and in vivo studies to directly assess the anticancer, antioxidant, and antimicrobial activities of purified ethyl everninate.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways affected by ethyl everninate.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogues of ethyl everninate to optimize its therapeutic properties and understand the contribution of its specific chemical moieties to its biological activity.

This technical guide serves as a foundational resource to stimulate and guide future research into the therapeutic potential of ethyl everninate, a promising compound from the rich chemical diversity of lichens.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Preliminary Studies on the Mechanism of Action of Ethyl Everninate: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate, a naturally occurring compound found in oakmoss (Evernia prunastri), has been identified as a secondary metabolite.[1][2][3][4][5] Despite its known presence in this common lichen, a comprehensive review of publicly available scientific literature reveals a significant gap in the understanding of its specific mechanism of action. Preliminary investigations and broader studies on related compounds suggest potential areas for future research, but detailed experimental data on ethyl everninate's signaling pathways and pharmacological effects are currently lacking. This document summarizes the existing information and highlights the need for further focused research to elucidate the bioactivity of this compound.

Introduction

Ethyl everninate, chemically known as ethyl 2-hydroxy-4-methoxy-6-methylbenzoate, is a monoaromatic compound isolated from oakmoss. Oakmoss extracts are utilized in the fragrance industry, where they have also been noted for their potential to cause skin sensitization. While the presence of ethyl everninate in these extracts is established, its specific contribution to either the fragrance profile or the allergenic potential remains to be fully characterized. The broader class of lichen-derived compounds has been shown to possess a range of biological activities, including antimicrobial and enzyme inhibitory effects, suggesting that ethyl everninate may also have pharmacological properties worthy of investigation.

Current State of Research on Ethyl Everninate

A thorough search of scientific databases for studies specifically detailing the mechanism of action of ethyl everninate has yielded limited results. The existing literature primarily focuses on the isolation and identification of ethyl everninate from its natural source, Evernia prunastri. There is a notable absence of published research investigating its interactions with specific cellular targets, its effects on signaling pathways, or its dose-dependent physiological effects.

Potential Areas of Investigation Based on Related Compounds

While direct evidence is scarce, the biological activities of structurally related compounds and other natural extracts may offer clues for future research directions.

Numerous studies have explored the anti-inflammatory properties of various plant-derived extracts and other ethyl ester compounds. For instance, some natural compounds have been shown to exert anti-inflammatory effects through the inhibition of cyclooxygenase (COX) and inducible nitric oxide synthase (iNOS) enzymes. A logical starting point for investigating ethyl everninate's mechanism of action would be to assess its potential to modulate these key inflammatory pathways.

Logical Workflow for Investigating Anti-inflammatory Potential

Caption: Proposed experimental workflow for evaluating the anti-inflammatory activity of ethyl everninate.

Lichen-derived compounds are known for their antimicrobial properties. Preliminary studies could involve screening ethyl everninate against a panel of pathogenic bacteria and fungi to determine its spectrum of activity. Subsequent mechanistic studies could then focus on its effects on microbial cell viability, membrane integrity, and essential enzymatic processes.

Experimental Workflow for Antimicrobial Screening

Caption: Suggested workflow for investigating the antimicrobial properties of ethyl everninate.

Conclusion and Future Directions

The current body of scientific literature does not provide a detailed mechanism of action for ethyl everninate. The information available is limited to its identification as a natural product. Based on the activities of related compounds, promising avenues for future research include the investigation of its potential anti-inflammatory and antimicrobial properties. To address the existing knowledge gap, it is imperative for researchers to conduct focused studies that include:

• In vitro enzymatic and cell-based assays to identify specific molecular targets.

• Quantitative dose-response studies to determine the potency and efficacy of ethyl everninate.

• Detailed experimental protocols to ensure the reproducibility of findings.

• In vivo studies in relevant animal models to validate in vitro findings.

The elucidation of ethyl everninate's mechanism of action could pave the way for its development as a novel therapeutic agent or provide a better understanding of the bioactivity of oakmoss extracts.

References

• 1. Ethyl everninate | CAS#:6110-36-7 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Ethyl everninate | TargetMol [targetmol.com]
• 4. Ethyl 2-Hydroxy-4-methoxy-6-methylbenzoate|6110-36-7 [benchchem.com]
• 5. Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester | C11H14O4 | CID 80201 - PubChem [pubchem.ncbi.nlm.nih.gov]

Ethyl Everninate: A Comprehensive Technical Guide on its Discovery, History, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate, a naturally occurring phenolic compound, has garnered interest within the scientific community for its presence in various lichen species and its potential biological activities. This technical guide provides an in-depth exploration of the discovery and history of ethyl everninate, its physicochemical properties, and detailed experimental protocols for its isolation, synthesis, and biological evaluation. The document aims to serve as a comprehensive resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug development.

Introduction

Ethyl everninate, chemically known as ethyl 2-hydroxy-4-methoxy-6-methylbenzoate, is a secondary metabolite predominantly found in the lichen Evernia prunastri (oakmoss). It belongs to the class of atranol-like compounds, which are known for their diverse biological activities. This guide delves into the historical context of its discovery, methods of its procurement, and a review of its known biological functions, with a focus on providing practical, detailed methodologies for further research.

Discovery and History

The first documented isolation of ethyl everninate from the lichen Evernia prunastri appears to be in the early 1970s. A pivotal study published in 1972 by Gonzalez, Martin, and Yanes in the journal Phytochemistry detailed the characterization of fifteen phenolic substances from this lichen, among which ethyl everninate was identified. This work laid the foundation for subsequent investigations into the chemical constituents of Evernia prunastri and the broader class of lichen depsides and their derivatives.

Prior to this, the study of lichen chemistry had been progressing for decades, with pioneers like Yasuhiko Asahina in Japan making significant contributions to the structural elucidation of various lichen acids. The discovery of ethyl everninate was a part of a broader effort to systematically catalogue the diverse secondary metabolites produced by lichens, which are now recognized as a rich source of novel bioactive compounds.

Physicochemical Properties

A summary of the key physicochemical properties of ethyl everninate is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl Everninate

Property	Value
IUPAC Name	ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
Synonyms	Ethyl everninate, Everninic acid ethyl ester
CAS Number	6110-36-7
Molecular Formula	C₁₁H₁₄O₄
Molecular Weight	210.23 g/mol
Appearance	White to off-white crystalline solid
Melting Point	74-76 °C
Solubility	Soluble in acetone (B3395972), ethanol (B145695), methanol (B129727), and other organic solvents.

Experimental Protocols

Isolation of Ethyl Everninate from Evernia prunastri

This protocol describes a general method for the extraction and isolation of ethyl everninate from the lichen Evernia prunastri.

Materials:

• Dried and ground Evernia prunastri thalli

• Acetone

• Methanol

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

• Ethyl acetate (B1210297)

• Rotary evaporator

• Chromatography columns

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• UV lamp (254 nm)

Procedure:

• Extraction: Macerate 100 g of dried, ground Evernia prunastri thalli in 1 L of acetone at room temperature for 24 hours with occasional stirring.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude acetone extract.

• Column Chromatography:

  • Prepare a silica gel column (e.g., 50 cm length, 4 cm diameter) packed in hexane.

  • Dissolve the crude extract in a minimal amount of acetone and adsorb it onto a small amount of silica gel.

  • Apply the dried, adsorbed sample to the top of the column.

  • Elute the column with a gradient of hexane-ethyl acetate, starting with 100% hexane and gradually increasing the polarity with ethyl acetate.

• Fraction Collection and Analysis:

  • Collect fractions of approximately 20 mL.

  • Monitor the fractions by TLC using a hexane:ethyl acetate (8:2, v/v) mobile phase.

  • Visualize the spots under a UV lamp at 254 nm. Ethyl everninate should appear as a UV-active spot.

• Purification:

  • Combine the fractions containing the compound of interest (identified by comparison with a standard if available).

  • Concentrate the combined fractions under reduced pressure to yield purified ethyl everninate.

  • Further purification can be achieved by recrystallization from a suitable solvent system like hexane-ethyl acetate.

Caption: Workflow for the isolation of ethyl everninate.

Synthesis of Ethyl Everninate

This protocol outlines the synthesis of ethyl everninate via Fischer esterification of 2-hydroxy-4-methoxy-6-methylbenzoic acid.

Materials:

• 2-hydroxy-4-methoxy-6-methylbenzoic acid

• Absolute ethanol

• Concentrated sulfuric acid (H₂SO₄)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 250 mL round-bottom flask, dissolve 10 g of 2-hydroxy-4-methoxy-6-methylbenzoic acid in 100 mL of absolute ethanol.

• Slowly add 2 mL of concentrated sulfuric acid to the solution while stirring.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours.

• Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• Remove the excess ethanol using a rotary evaporator.

• Dissolve the residue in 100 mL of ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated sodium bicarbonate solution (until effervescence ceases), and 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain crude ethyl everninate.

• Purify the product by column chromatography or recrystallization as described in the isolation protocol.

Caption: Synthetic workflow for ethyl everninate.

Biological Activity Assays

This protocol details the determination of the MIC of ethyl everninate against bacterial strains using the broth microdilution method.

Materials:

• Ethyl everninate

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

• Dimethyl sulfoxide (B87167) (DMSO) as a solvent for the compound

• Positive control antibiotic (e.g., ampicillin)

• Incubator

Procedure:

• Preparation of Inoculum: Culture the bacterial strains in MHB overnight at 37°C. Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Preparation of Test Compound: Prepare a stock solution of ethyl everninate in DMSO (e.g., 10 mg/mL).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the ethyl everninate stock solution in MHB to obtain a range of concentrations (e.g., from 256 µg/mL to 1 µg/mL).

• Inoculation: Add the prepared bacterial inoculum to each well.

• Controls: Include a positive control (broth with bacteria and a standard antibiotic), a negative control (broth with bacteria and DMSO without the test compound), and a sterility control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of ethyl everninate that completely inhibits the visible growth of the microorganism.

This protocol describes the evaluation of the antioxidant potential of ethyl everninate using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Materials:

• Ethyl everninate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol

• 96-well microtiter plates

• Spectrophotometer or microplate reader

• Ascorbic acid (as a positive control)

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of Test Compound: Prepare a stock solution of ethyl everninate in methanol (e.g., 1 mg/mL) and perform serial dilutions to obtain a range of concentrations.

• Assay:

  • In a 96-well plate, add 100 µL of the DPPH solution to each well.

  • Add 100 µL of the different concentrations of the ethyl everninate solution or the positive control (ascorbic acid) to the wells.

  • For the blank, add 100 µL of methanol to the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: Calculate the percentage of radical scavenging activity using the following formula:

  • % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

  • Where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.

• IC₅₀ Determination: The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH free radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the sample.

Biological Activities and Mechanism of Action

While extensive research specifically on ethyl everninate is somewhat limited, its structural similarity to other lichen-derived phenolic compounds, such as atranorin, suggests potential biological activities.

• Antimicrobial Activity: Lichen secondary metabolites are well-known for their antimicrobial properties. It is hypothesized that ethyl everninate may exhibit activity against various bacteria and fungi. The mechanism is likely related to the disruption of microbial cell membranes or the inhibition of essential enzymes.

• Antioxidant Activity: The phenolic hydroxyl group in the structure of ethyl everninate suggests that it may act as a free radical scavenger, thereby exhibiting antioxidant properties.

• Skin Sensitization: Related atranol-like compounds, such as atranol and chloroatranol, are known contact allergens found in oakmoss extracts used in perfumery. These compounds can act as haptens, binding to skin proteins and eliciting an immune response, which can lead to allergic contact dermatitis. The mechanism involves the activation of T-lymphocytes and the release of pro-inflammatory cytokines. It is plausible that ethyl everninate could have similar sensitizing properties, although this requires further investigation.

Caption: Proposed mechanism of skin sensitization by atranol-like compounds.

Conclusion

Ethyl everninate represents an intriguing natural product with a history rooted in the exploration of lichen chemistry. This guide has provided a detailed overview of its discovery, methods for its isolation and synthesis, and protocols for evaluating its potential biological activities. The information presented herein is intended to facilitate further research into this compound, which may hold promise for applications in pharmacology and other scientific disciplines. Future studies should focus on elucidating its specific mechanisms of action and exploring its full therapeutic potential.

Ethyl Everninate and Its Derivatives in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl everninate, a naturally occurring depside found in the lichen Evernia prunastri (oakmoss), belongs to a class of phenolic compounds with growing interest in the scientific community. While research on ethyl everninate itself is emerging, studies on its parent compound, orsellinic acid, and a series of its alkyl ester derivatives have revealed a spectrum of biological activities. This technical guide provides a comprehensive overview of ethyl everninate and its related derivatives, focusing on their natural sources, biosynthesis, biological activities, and experimental protocols for their study. Quantitative data from various studies are summarized, and key pathways are visualized to facilitate a deeper understanding of these promising natural products.

Introduction

Lichens are a unique symbiotic association between a fungus (mycobiont) and one or more photosynthetic partners (photobiont), typically a green alga or cyanobacterium. They are prolific producers of a diverse array of secondary metabolites, many of which are not found elsewhere in nature. Among these are the depsides, which are esters formed from two or more hydroxybenzoic acid units. Ethyl everninate (ethyl 2-hydroxy-4-methoxy-6-methylbenzoate) is a simple depside, an ethyl ester of everninic acid, which is a methylated derivative of orsellinic acid. It is a known constituent of oakmoss (Evernia prunastri), a lichen species extensively used in the fragrance industry.[1] Beyond its aromatic properties, the structural similarity of ethyl everninate to other biologically active orsellinates suggests its potential as a lead compound in drug discovery. This guide will delve into the current knowledge of ethyl everninate and its derivatives, providing a technical resource for researchers in natural product chemistry, pharmacology, and drug development.

Chemical Profile and Natural Occurrence

Ethyl everninate is structurally characterized as the ethyl ester of 2-hydroxy-4-methoxy-6-methylbenzoic acid. Its chemical properties are summarized in Table 1. The primary natural source of ethyl everninate is the lichen Evernia prunastri, commonly known as oakmoss.[1] This lichen is typically found on the trunks and branches of oak trees in temperate climates.

Table 1: Chemical Properties of Ethyl Everninate

Property	Value
IUPAC Name	ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
Synonyms	Ethyl orsellinate methyl ether, Everninic acid ethyl ester
CAS Number	6110-36-7
Molecular Formula	C₁₁H₁₄O₄
Molecular Weight	210.23 g/mol
Appearance	White crystalline solid
Melting Point	129-132 °C[2]
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone (B3395972).[3]

Other related orsellinate derivatives, such as methyl orsellinate and ethyl orsellinate (ethyl 2,4-dihydroxy-6-methylbenzoate), have also been isolated from lichens like Peltigera aphthosa.[2]

Biosynthesis of Orsellinate Precursors

The biosynthesis of ethyl everninate and other orsellinates originates from the polyketide pathway, a major route for the synthesis of secondary metabolites in fungi, including the mycobionts of lichens. The core structural unit, orsellinic acid, is assembled by a polyketide synthase (PKS) enzyme.

Biosynthesis of the orsellinic acid core via the polyketide pathway.

The process begins with a starter unit, typically acetyl-CoA, which is sequentially extended by three molecules of malonyl-CoA. The resulting linear polyketide chain undergoes intramolecular cyclization and aromatization, catalyzed by the PKS, to form orsellinic acid. Subsequent modifications, such as methylation by methyltransferases and esterification with ethanol, lead to the formation of ethyl everninate. The exact enzymatic machinery for the final esterification step in lichens is not yet fully elucidated.

Biological Activities of Orsellinate Derivatives

While specific quantitative data on the biological activities of ethyl everninate are not extensively available, studies on a series of alkyloxycarbonyl derivatives of orsellinic acid (orsellinates) provide valuable insights into the potential of this class of compounds.

Cytotoxic Activity

A study investigating the cytotoxic activity of a series of orsellinates against brine shrimp (Artemia salina) revealed a correlation between the length of the alkyl chain and cytotoxicity. The results, summarized in Table 2, indicate that increasing the lipophilicity by elongating the alkyl chain enhances the cytotoxic effect. Hexyl orsellinate was found to be the most active compound in this series. Another study evaluated the in vitro antitumour activity of orsellinates against several human cancer cell lines, with n-butyl orsellinate showing the most promising activity.

Table 2: Cytotoxic Activity of Orsellinate Derivatives against Artemia salina

Compound	R Group	LC₅₀ (µM)
Methyl orsellinate	-CH₃	> 500
Ethyl orsellinate	-CH₂CH₃	375
n-Propyl orsellinate	-(CH₂)₂CH₃	163
n-Butyl orsellinate	-(CH₂)₃CH₃	94
n-Pentyl orsellinate	-(CH₂)₄CH₃	42
n-Hexyl orsellinate	-(CH₂)₅CH₃	31
Ethyl everninate (4-methoxy-ethyl orsellinate)	-CH₂CH₃ (with OCH₃ at C4)	188

Note: Data for ethyl everninate is included for comparison, though it has a methoxy (B1213986) group at the C4 position, unlike the other dihydroxy compounds in the series.

Antimicrobial Activity

Orsellinate derivatives have also been investigated for their antimicrobial properties. A study on the antibacterial activity of various orsellinates against Gram-positive and Gram-negative bacteria demonstrated that n-propyl, n-pentyl, and n-hexyl orsellinates were the most effective, with Minimum Inhibitory Concentration (MIC) values ranging from 7.8 to 62.5 µg/mL against susceptible strains. This suggests that, similar to cytotoxicity, an increase in the alkyl chain length can enhance antibacterial activity. Monoaromatic compounds isolated from lichens, including methyl and ethyl orsellinate, have shown antimicrobial activities against various microorganisms with MIC values in the range of 30–500 µg/mL.

Table 3: Antibacterial Activity of Selected Orsellinate Derivatives

Compound	Test Organism	MIC (µg/mL)
n-Propyl orsellinate	Staphylococcus aureus	62.5
n-Pentyl orsellinate	Staphylococcus aureus	15.6
n-Hexyl orsellinate	Staphylococcus aureus	15.6
n-Propyl orsellinate	Xanthomonas campestris	31.2
n-Pentyl orsellinate	Xanthomonas campestris	7.8
n-Hexyl orsellinate	Xanthomonas campestris	15.6
n-Propyl orsellinate	Ralstonia solanacearum	62.5
n-Pentyl orsellinate	Ralstonia solanacearum	31.2
n-Hexyl orsellinate	Ralstonia solanacearum	31.2

Proposed Mechanism of Action

The precise signaling pathways affected by ethyl everninate have not been elucidated. However, based on the observed cytotoxic activities of related compounds, a proposed mechanism of action could involve the induction of apoptosis in cancer cells. This could be triggered by various cellular stresses, including oxidative stress, leading to the activation of caspase cascades and eventual programmed cell death.

A proposed signaling pathway for the cytotoxic effects of orsellinates.

Experimental Protocols

Isolation and Purification of Ethyl Everninate from Evernia prunastri

The following is a generalized protocol for the isolation and purification of ethyl everninate from the lichen Evernia prunastri, based on common techniques for lichen secondary metabolites.

A general workflow for the isolation and purification of ethyl everninate.

Materials:

• Dried thalli of Evernia prunastri

• Grinder or mill

• Erlenmeyer flasks

• Magnetic stirrer and stir bars

• Solvents: Acetone, Chloroform, Ethyl Acetate, Hexane (B92381) (analytical grade)

• Filter paper and funnel

• Rotary evaporator

• Silica gel (for column chromatography)

• Glass column for chromatography

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber for TLC

• UV lamp (254 nm)

• Glass vials for fraction collection

• Crystallization dishes

Procedure:

• Sample Preparation: The dried lichen thalli are cleaned of any debris and ground into a fine powder.

• Extraction: The powdered lichen material is macerated in a suitable solvent (e.g., acetone or chloroform) at room temperature with continuous stirring for 24-48 hours. The process can be repeated to ensure exhaustive extraction.

• Filtration and Concentration: The mixture is filtered to separate the lichen material from the solvent extract. The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the crude extract.

• Column Chromatography: The crude extract is subjected to silica gel column chromatography. The column is typically packed using a non-polar solvent like hexane and the extract is loaded onto the column.

• Elution and Fractionation: The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate). Fractions are collected and monitored by Thin Layer Chromatography (TLC).

• Identification and Pooling: The TLC plates are visualized under UV light to identify the spots corresponding to ethyl everninate (based on comparison with a standard, if available, or by subsequent characterization). Fractions containing the pure compound are pooled together.

• Recrystallization: The pooled fractions are concentrated, and the residue is recrystallized from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate) to obtain pure crystals of ethyl everninate.

• Characterization: The purity and identity of the isolated compound are confirmed by analytical techniques such as melting point determination, and spectroscopic methods (¹H-NMR, ¹³C-NMR, MS).

In Vitro Cytotoxicity Assay (Brine Shrimp Lethality Test)

This is a simple, rapid, and low-cost preliminary assay for cytotoxic activity.

Materials:

• Brine shrimp (Artemia salina) eggs

• Sea salt

• Distilled water

• Hatching tank

• Light source

• Pipettes

• Test tubes or multi-well plates

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• Positive control (e.g., podophyllotoxin)

• Negative control (solvent only)

Procedure:

• Hatching of Brine Shrimp: Brine shrimp eggs are hatched in artificial seawater (prepared with sea salt and distilled water) under constant aeration and illumination for 48 hours.

• Preparation of Test Solutions: The test compounds are dissolved in a solvent to prepare stock solutions, which are then serially diluted to obtain a range of concentrations.

• Assay: A specific number of nauplii (larvae) are transferred to test tubes or wells containing the test solutions at different concentrations.

• Incubation: The test tubes or plates are incubated for 24 hours under illumination.

• Counting and Analysis: After 24 hours, the number of dead and surviving nauplii in each tube/well is counted. The percentage of mortality is calculated for each concentration.

• LC₅₀ Determination: The concentration that causes 50% mortality of the nauplii (LC₅₀) is determined by plotting the percentage of mortality against the logarithm of the concentration.

Conclusion and Future Perspectives

Ethyl everninate and its derivatives represent a promising class of natural products with demonstrated cytotoxic and antimicrobial activities. The available data, primarily from studies on a series of orsellinate esters, indicate that structural modifications, such as altering the length of the alkyl chain, can significantly influence their biological potency. While ethyl everninate itself is a known natural product, a thorough investigation of its specific biological activities and mechanisms of action is still needed.

Future research should focus on:

• The targeted isolation and comprehensive biological evaluation of ethyl everninate from Evernia prunastri.

• Quantitative structure-activity relationship (QSAR) studies to guide the synthesis of more potent and selective derivatives.

• Elucidation of the specific molecular targets and signaling pathways affected by these compounds.

• In vivo studies to validate the in vitro findings and assess the therapeutic potential of promising candidates.

A deeper understanding of ethyl everninate and its derivatives will undoubtedly contribute to the development of new therapeutic agents from the rich chemical diversity of lichens.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl 2,4-dihydroxy-6-methylbenzoate 98 2524-37-0 [sigmaaldrich.com]
• 3. Ethyl 2,4-dihydroxy-6-methylbenzoate | 2524-37-0 [chemicalbook.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis and Purification of Ethyl Everninate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive protocol for the synthesis and purification of ethyl everninate, also known as ethyl 2,4-dihydroxy-6-methylbenzoate or ethyl orsellinate. The synthesis is achieved through the Fischer esterification of everninic acid (orsellinic acid) with ethanol (B145695), utilizing sulfuric acid as a catalyst. Purification of the resulting ester is detailed through two effective methods: silica (B1680970) gel column chromatography and recrystallization. This protocol includes detailed experimental procedures, data presentation in tabular format, and a workflow diagram to ensure reproducibility and high purity of the final product.

Introduction

Ethyl everninate is a naturally occurring phenolic compound found in various lichens, such as oakmoss (Evernia prunastri). It is recognized for its potential biological activities, making it a molecule of interest for researchers in medicinal chemistry and drug development. The synthesis of ethyl everninate is a straightforward process involving the esterification of the readily available everninic acid. This application note provides a reliable method for its laboratory-scale synthesis and subsequent purification to obtain a high-purity compound suitable for research purposes.

Synthesis of Ethyl Everninate via Fischer Esterification

The synthesis of ethyl everninate is accomplished by the Fischer esterification of everninic acid with an excess of ethanol in the presence of a strong acid catalyst, typically sulfuric acid. The excess ethanol serves as both a reactant and the solvent, driving the equilibrium towards the formation of the ester.

Experimental Protocol: Synthesis

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve everninic acid (1.0 equivalent) in absolute ethanol (10-20 equivalents).

• Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (0.1-0.2 equivalents) dropwise to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature.

• Solvent Removal: Remove the excess ethanol under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in ethyl acetate (B1210297) and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acidic catalyst. Subsequently, wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl everninate.

Data Presentation: Synthesis

Parameter	Value
Starting Material	Everninic Acid
Reagents	Absolute Ethanol, Concentrated Sulfuric Acid
Reaction Type	Fischer Esterification
Reaction Time	4 - 6 hours
Reaction Temperature	Reflux (approx. 78 °C)
Typical Yield	85 - 95% (crude)

Purification of Ethyl Everninate

The crude ethyl everninate can be purified by either column chromatography or recrystallization to achieve high purity.

Experimental Protocol: Column Chromatography

• Column Preparation: Pack a glass column with silica gel (60-120 mesh) in a non-polar solvent such as hexane (B92381).

• Sample Loading: Dissolve the crude ethyl everninate in a minimum amount of the eluent and load it onto the top of the silica gel column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5% ethyl acetate and gradually increasing to 20%). Alternatively, a dichloromethane/methanol gradient can be used.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield pure ethyl everninate.

Data Presentation: Column Chromatography

Parameter	Description
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase (Eluent)	Hexane/Ethyl Acetate gradient (e.g., 5% to 20% EtOAc) or Dichloromethane/Methanol gradient
Expected Purity	>98%

Experimental Protocol: Recrystallization

• Solvent Selection: Ethyl everninate is soluble in solvents like ethyl acetate, acetone, and dichloromethane. A suitable solvent system for recrystallization is a mixture where the compound is soluble at high temperatures and sparingly soluble at low temperatures, such as ethyl acetate/hexane or ethanol/water.

• Dissolution: Dissolve the crude ethyl everninate in a minimum amount of hot ethyl acetate or ethanol.

• Crystallization: Slowly add hexane or water (the anti-solvent) dropwise until the solution becomes slightly turbid.

• Cooling: Allow the solution to cool slowly to room temperature, and then place it in an ice bath to facilitate complete crystallization.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent mixture, and dry them under vacuum.

Data Presentation: Recrystallization

Parameter	Description
Suitable Solvents	Ethyl Acetate/Hexane, Ethanol/Water
Melting Point (pure)	129-132 °C
Expected Recovery	70 - 85%
Expected Purity	>99%

Workflow and Diagrams

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of ethyl everninate.

Fischer Esterification Signaling Pathway

Caption: Mechanism of Fischer Esterification for ethyl everninate synthesis.

Application Notes & Protocols for the Quantitative Analysis of Ethyl Everninate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the quantitative determination of Ethyl everninate, a secondary metabolite, using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies are designed to serve as a robust starting point for researchers in natural product chemistry, pharmacology, and drug development.

Introduction to Ethyl Everninate and its Quantification

Ethyl everninate (chemical name: ethyl 2-hydroxy-4-methoxy-6-methylbenzoate) is an aromatic ester and a polyketide-derived natural product.[1] Accurate and precise quantification of Ethyl everninate is crucial for various applications, including pharmacokinetic studies, quality control of natural product extracts, and optimization of fermentation processes for its production. The selection of an appropriate analytical technique depends on the sample matrix, the required sensitivity, and the available instrumentation.

This document outlines two primary analytical methods:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and robust method for the routine quantification of Ethyl everninate in various sample matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method, particularly suitable for the identification and quantification of Ethyl everninate, especially at low concentrations.

High-Performance Liquid Chromatography (HPLC-UV) Method

This section details a reverse-phase HPLC method for the quantification of Ethyl everninate. The protocol is adapted from established methods for similar aromatic compounds and everninomicin derivatives.[2][3]

Principle

Reverse-phase HPLC separates compounds based on their hydrophobicity. Ethyl everninate, being a relatively non-polar molecule, is retained on a non-polar stationary phase (e.g., C18) and eluted with a polar mobile phase. Quantification is achieved by measuring the absorbance of the analyte at a specific wavelength using a UV detector.

Experimental Protocol: HPLC-UV Analysis

2.2.1. Reagents and Materials

• Ethyl everninate analytical standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, ultrapure)

• Formic acid (LC-MS grade)

• Syringe filters (0.22 µm, PTFE or nylon)

2.2.2. Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Acetonitrile

• Gradient Elution:

  Time (min)	%A	%B
  0.0	60	40
  15.0	10	90
  20.0	10	90
  22.0	60	40

  | 25.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 270 nm (based on the chromophore of the benzoate (B1203000) derivative). A full UV scan (200-400 nm) of the standard should be performed to determine the optimal wavelength.

2.2.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl everninate standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the initial mobile phase composition (60:40 Water:Acetonitrile with 0.1% formic acid).

• Sample Preparation:

  • Liquid Samples (e.g., Fermentation Broth): Centrifuge the sample to remove cells and particulate matter. Filter the supernatant through a 0.22 µm syringe filter before injection. Dilute the sample with the mobile phase if the concentration of Ethyl everninate is expected to be high.

  • Solid or Semi-Solid Samples (e.g., Biomass, Extracts): Perform an extraction as described in the Sample Preparation Protocols (Section 4).

2.2.4. Data Analysis and Quantification

• Construct a calibration curve by plotting the peak area of the Ethyl everninate standard against its concentration.

• Perform a linear regression analysis of the calibration curve to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²).

• Quantify the amount of Ethyl everninate in the samples by interpolating their peak areas on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This GC-MS method is suitable for the sensitive and selective quantification of Ethyl everninate. The protocol is based on methods for the analysis of similar aromatic esters like methyl salicylate.[4]

Principle

GC-MS separates volatile and thermally stable compounds in a gaseous mobile phase. The separated compounds are then ionized and fragmented, and the resulting ions are detected based on their mass-to-charge ratio. This provides high specificity for identification and quantification.

Experimental Protocol: GC-MS Analysis

3.2.1. Reagents and Materials

• Ethyl everninate analytical standard (≥98% purity)

• Dichloromethane (GC grade)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS (for derivatization, if necessary)

• Anhydrous Sodium Sulfate

3.2.2. Instrumentation and Analytical Conditions

• GC-MS System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: DB-5ms or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C

• Injection Mode: Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Energy: 70 eV

• Mass Scan Range: m/z 40-400

• Solvent Delay: 5 minutes

3.2.3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl everninate standard and dissolve it in 10 mL of dichloromethane.

• Working Standard Solutions: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10, 25 µg/mL) by diluting the stock solution with dichloromethane.

• Sample Preparation: Perform an extraction as described in the Sample Preparation Protocols (Section 4). The final extract should be in a volatile solvent like dichloromethane.

• Derivatization (Optional): The hydroxyl group on Ethyl everninate may benefit from silylation to improve peak shape and thermal stability. To a dried aliquot of the extract or standard, add 50 µL of BSTFA + 1% TMCS and heat at 70°C for 30 minutes.

3.2.4. Data Analysis and Quantification

• Identify the Ethyl everninate peak based on its retention time and mass spectrum. The expected molecular ion peak is at m/z 210. Key fragment ions should be identified from the mass spectrum of the standard.

• For quantification, use Selected Ion Monitoring (SIM) mode for higher sensitivity. Select the molecular ion (m/z 210) and 2-3 characteristic fragment ions for quantification and qualification.

• Construct a calibration curve by plotting the peak area of the selected ion against the concentration of the standards.

• Quantify Ethyl everninate in the samples using the calibration curve.

Sample Preparation Protocols

The following are general protocols for the extraction of Ethyl everninate from microbial cultures.

Protocol 1: Liquid-Liquid Extraction (LLE)

• Harvesting: Centrifuge 10 mL of the microbial fermentation broth to separate the supernatant and the mycelial biomass.

• Extraction of Supernatant: Transfer the supernatant to a separatory funnel. Add an equal volume of ethyl acetate, and shake vigorously for 2 minutes. Allow the layers to separate and collect the organic (upper) layer. Repeat the extraction twice.

• Extraction of Biomass: To the cell pellet, add 10 mL of methanol and sonicate for 20 minutes to disrupt the cells. Centrifuge and collect the methanol extract.

• Combine and Evaporate: Combine all organic extracts and evaporate the solvent under reduced pressure or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a known volume of the mobile phase for HPLC analysis or a volatile solvent (e.g., dichloromethane) for GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: Centrifuge the fermentation broth and filter the supernatant through a 0.45 µm filter.

• Column Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by passing 5 mL of methanol followed by 5 mL of water.

• Sample Loading: Load the pre-treated supernatant onto the SPE cartridge at a slow flow rate.

• Washing: Wash the cartridge with 5 mL of water to remove polar impurities.

• Elution: Elute the Ethyl everninate with 5 mL of methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in a known volume of the appropriate solvent for analysis.

Summary of Quantitative Data

The following table summarizes the expected performance characteristics for the proposed analytical methods. These values are typical and should be determined during method validation.

Parameter	HPLC-UV	GC-MS
Retention Time (RT)	Dependent on specific column and gradient	Dependent on temperature program
Linear Range	1 - 100 µg/mL	0.1 - 25 µg/mL
Limit of Detection (LOD)	~0.3 µg/mL	~0.03 µg/mL
Limit of Quantification (LOQ)	~1 µg/mL	~0.1 µg/mL
Precision (%RSD)	< 5%	< 10%
Accuracy (%Recovery)	95 - 105%	90 - 110%

Visualizations

Caption: Experimental workflow for Ethyl everninate quantification.

Caption: Logical diagram for analytical method selection.

References

• 1. Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester | C11H14O4 | CID 80201 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester | SIELC Technologies [sielc.com]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell-based Assays Using Ethyl Everninate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl everninate is a natural product that has been isolated from oakmoss (Evernia prunastri)[1][2][3][4]. While its precise biological activities are still under investigation, many natural phenolic compounds exhibit anti-inflammatory properties by modulating key signaling pathways. These application notes provide a comprehensive framework for utilizing Ethyl everninate in cell-based assays to investigate its potential anti-inflammatory effects, specifically focusing on the inhibition of the NF-κB and MAPK signaling pathways. The protocols detailed below are designed for researchers in drug discovery and development to screen and characterize the bioactivity of Ethyl everninate.

Proposed Mechanism of Action

It is hypothesized that Ethyl everninate may exert anti-inflammatory effects by inhibiting the activation of the Nuclear Factor kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central regulators of inflammation, controlling the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules[5]. Inflammatory stimuli, such as lipopolysaccharide (LPS), typically trigger these cascades. By interfering with these pathways, Ethyl everninate could potentially reduce the production of inflammatory mediators.

Key Cell-Based Assays

To investigate the anti-inflammatory potential of Ethyl everninate, a series of cell-based assays can be employed. These include:

• Cell Viability Assay: To determine the cytotoxic concentration of Ethyl everninate.

• NF-κB Reporter Assay: To measure the inhibitory effect of Ethyl everninate on NF-κB activation.

• Cytokine Secretion Assay: To quantify the reduction in pro-inflammatory cytokine production.

Data Presentation

The following tables summarize hypothetical quantitative data for the proposed experiments.

Table 1: Cytotoxicity of Ethyl Everninate on RAW 264.7 Macrophages

Concentration (µM)	Cell Viability (%)
0 (Vehicle)	100
1	98.5
5	97.2
10	95.8
25	92.1
50	88.4
100	75.3

Table 2: Inhibition of LPS-Induced NF-κB Activation by Ethyl Everninate

Ethyl Everninate (µM)	Luciferase Activity (RLU)	% Inhibition
0 (LPS only)	1,500,000	0
1	1,275,000	15
5	900,000	40
10	600,000	60
25	375,000	75
50	225,000	85

Table 3: Effect of Ethyl Everninate on Pro-Inflammatory Cytokine Secretion

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)
Untreated	< 10	< 5
LPS (1 µg/mL)	2500	1800
LPS + Ethyl Everninate (1 µM)	2125	1530
LPS + Ethyl Everninate (5 µM)	1500	1080
LPS + Ethyl Everninate (10 µM)	1000	720
LPS + Ethyl Everninate (25 µM)	625	450
LPS + Ethyl Everninate (50 µM)	375	270

Experimental Protocols

Cell Viability Assay

This protocol is to determine the non-toxic concentrations of Ethyl everninate for subsequent experiments.

• Cell Line: RAW 264.7 (murine macrophage cell line)

• Reagents:

  • Ethyl everninate (stock solution in DMSO)

  • DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin)

  • PrestoBlue™ Cell Viability Reagent

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of Ethyl everninate in culture medium. The final DMSO concentration should not exceed 0.1%.

  • Remove the old medium and add 100 µL of the Ethyl everninate dilutions to the respective wells.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

  • Add 10 µL of PrestoBlue™ reagent to each well and incubate for 2 hours at 37°C.

  • Measure the fluorescence at an excitation/emission of 560/590 nm using a microplate reader.

NF-κB Luciferase Reporter Assay

This assay measures the ability of Ethyl everninate to inhibit the activation of the NF-κB signaling pathway.

• Cell Line: HEK293 cells stably expressing an NF-κB-luciferase reporter construct.

• Reagents:

  • Ethyl everninate

  • Lipopolysaccharide (LPS)

  • Dual-Luciferase® Reporter Assay System

• Protocol:

  • Plate the reporter cells in a 96-well plate and allow them to attach overnight.

  • Pre-treat the cells with various concentrations of Ethyl everninate for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 6 hours to induce NF-κB activation.

  • Lyse the cells using the passive lysis buffer provided in the assay kit.

  • Measure the firefly and Renilla luciferase activities sequentially from a single sample according to the manufacturer's protocol. The firefly luciferase reporter is measured first by adding Luciferase Assay Reagent II (LAR II), and after quantifying the luminescence, this reaction is quenched, and the Renilla luciferase reaction is initiated by adding Stop & Glo® Reagent.

Cytokine Secretion Assay (ELISA)

This protocol quantifies the effect of Ethyl everninate on the secretion of pro-inflammatory cytokines.

• Cell Line: RAW 264.7 cells

• Reagents:

  • Ethyl everninate

  • LPS

  • ELISA kits for TNF-α and IL-6

• Protocol:

  • Seed RAW 264.7 cells in a 24-well plate.

  • Pre-treat the cells with non-toxic concentrations of Ethyl everninate for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours.

  • Collect the cell culture supernatants.

  • Quantify the concentrations of TNF-α and IL-6 in the supernatants using specific ELISA kits, following the manufacturer's instructions. The general principle involves capturing the cytokine with a specific antibody coated on the plate, followed by detection with an enzyme-linked secondary antibody and a colorimetric substrate reaction.

Mandatory Visualizations

Caption: Proposed signaling pathway for Ethyl everninate's anti-inflammatory action.

Caption: General experimental workflow for evaluating Ethyl everninate.

References

• 1. Ethyl everninate | CAS#:6110-36-7 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Ethyl everninate | TargetMol [targetmol.com]
• 5. benchchem.com [benchchem.com]

Unveiling the Antioxidant Potential of Ethyl Everninate: Application Notes and Protocols for the DPPH Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction to Antioxidant Activity and the DPPH Assay

Antioxidants are crucial molecules that can inhibit or delay the oxidation of other molecules by neutralizing free radicals, which are unstable atoms that can cause damage to cells, contributing to aging and various diseases. The DPPH assay is a common, rapid, and reliable spectrophotometric method for determining the antioxidant capacity of a compound.[4] The principle of the assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. This reduction of the DPPH radical is accompanied by a color change from deep violet to pale yellow, which can be measured by monitoring the decrease in absorbance at a characteristic wavelength, typically around 517 nm.

Quantitative Data Summary

As a direct IC50 value for Ethyl everninate in a DPPH assay is not currently documented in publicly available literature, the following table presents data for its parent compound, evernic acid, and a relevant extract from its natural source. This data can serve as a valuable reference point for interpreting the results obtained for Ethyl everninate. The IC50 value represents the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates a higher antioxidant activity.

Compound/Extract	DPPH IC50 Value	Reference Compound	Reference IC50
Evernic Acid	Reported to have stronger DPPH scavenging activity than acetone (B3395972) extracts of Evernia prunastri	Ascorbic Acid	-
Evernia prunastri Methanolic Extract	Not specified	-	-
Evernia prunastri Acetone Extract	Weaker than pure evernic acid	-	-

Note: The table highlights the relative antioxidant activity. Researchers are encouraged to determine the specific IC50 value for Ethyl everninate through the protocol outlined below and compare it with standard antioxidants like Ascorbic Acid, Trolox, or Gallic Acid.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol provides a step-by-step guide for determining the antioxidant activity of Ethyl everninate.

Materials and Reagents

• Ethyl everninate

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) (or Ethanol, analytical grade)

• Standard antioxidant (e.g., Ascorbic acid, Trolox, or Gallic acid)

• 96-well microplate or quartz cuvettes

• Microplate reader or UV-Vis spectrophotometer

• Pipettes and tips

• Volumetric flasks and other standard laboratory glassware

Preparation of Solutions

• DPPH Stock Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in a dark bottle at 4°C.

• Ethyl Everninate Stock Solution: Prepare a stock solution of Ethyl everninate in methanol at a known concentration (e.g., 1 mg/mL).

• Working Solutions of Ethyl Everninate: Prepare a series of dilutions of the Ethyl everninate stock solution in methanol to obtain a range of concentrations (e.g., 10, 25, 50, 100, 200 µg/mL).

• Standard Antioxidant Solutions: Prepare a series of dilutions of the standard antioxidant in methanol at concentrations similar to the test compound.

• Blank Solution: Pure methanol.

Assay Procedure

• Add 100 µL of the DPPH stock solution to each well of a 96-well microplate.

• Add 100 µL of the different concentrations of Ethyl everninate working solutions to the respective wells.

• For the positive control, add 100 µL of the standard antioxidant solutions to separate wells.

• For the blank, add 100 µL of methanol to a well containing 100 µL of the DPPH solution.

• For the negative control, add 100 µL of methanol to a well containing 100 µL of methanol.

• Shake the plate gently and incubate in the dark at room temperature for 30 minutes.

• Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis

• Calculate the percentage of DPPH radical scavenging activity using the following formula:

  % Inhibition = [(A_blank - A_sample) / A_blank] x 100

  Where:

  • A_blank is the absorbance of the blank (DPPH solution without the test sample).

  • A_sample is the absorbance of the test sample (DPPH solution with Ethyl everninate or standard).

• Plot a graph of the percentage of inhibition versus the concentration of Ethyl everninate and the standard antioxidant.

• Determine the IC50 value, which is the concentration of the sample that causes 50% inhibition of the DPPH radical, from the graph.

Visualizing the Experimental Workflow and Potential Mechanisms

Experimental Workflow

The following diagram illustrates the key steps involved in the DPPH assay for evaluating the antioxidant activity of Ethyl everninate.

DPPH Assay Workflow Diagram

Potential Antioxidant Mechanism of Ethyl Everninate

Ethyl everninate, as a phenolic compound, is expected to exert its antioxidant effect primarily through hydrogen atom donation from its hydroxyl groups to the DPPH radical. This process is a key mechanism for neutralizing free radicals.

Mechanism of DPPH Radical Scavenging

Potential Signaling Pathways Influenced by Phenolic Antioxidants

Phenolic compounds, including potentially Ethyl everninate, can modulate intracellular signaling pathways involved in the cellular response to oxidative stress. One of the key pathways is the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway. Under oxidative stress, Nrf2 translocates to the nucleus and activates the transcription of antioxidant genes.

Potential Modulation of the Nrf2 Pathway

Conclusion

The DPPH assay provides a robust and straightforward method for evaluating the antioxidant potential of Ethyl everninate. While direct quantitative data for this specific compound is pending, the provided protocols and comparative information on its parent compound, evernic acid, offer a solid foundation for researchers. The visualization of the experimental workflow and potential mechanistic pathways further aids in understanding and contextualizing the antioxidant properties of this natural product. Further studies are warranted to establish a definitive IC50 value for Ethyl everninate and to explore its full therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Antimicrobial and antioxidant activity of Evernia prunastri extracts and their isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing the In Vitro Anti-inflammatory Effects of Ethyl Everninate

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ethyl everninate is a naturally occurring organic compound that warrants investigation for its potential pharmacological activities. While direct studies on the in vitro anti-inflammatory effects of Ethyl everninate are not extensively documented, this guide provides a comprehensive set of protocols and application notes to assess its potential. The methodologies outlined are based on established in vitro assays commonly used to evaluate the anti-inflammatory properties of novel compounds, drawing parallels from research on structurally related molecules.

These protocols will enable researchers to investigate the effects of Ethyl everninate on key inflammatory mediators and signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are often activated in response to pro-inflammatory stimuli like Lipopolysaccharide (LPS).

Section 1: Data Presentation - Expected Outcomes

The following tables are templates for summarizing potential quantitative data from the described experiments. They are designed for clear presentation and easy comparison of the anti-inflammatory effects of Ethyl everninate at various concentrations.

Table 1: Effect of Ethyl Everninate on Cell Viability in Macrophages

Concentration of Ethyl Everninate (µM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100	± 5.2
1	98.5	± 4.8
10	97.2	± 5.1
50	95.8	± 4.5

| 100 | 93.4 | ± 5.5 |

Table 2: Inhibition of Nitric Oxide (NO) Production by Ethyl Everninate in LPS-Stimulated Macrophages

Treatment	Concentration (µM)	NO Concentration (µM)	% Inhibition
Control (Untreated)	-	1.5	-
LPS (1 µg/mL)	-	35.0	0
Ethyl Everninate + LPS	1	30.2	13.7
Ethyl Everninate + LPS	10	22.5	35.7
Ethyl Everninate + LPS	50	15.8	54.9
Ethyl Everninate + LPS	100	8.9	74.6

| Positive Control (e.g., L-NAME) + LPS | 100 | 5.2 | 85.1 |

Table 3: Effect of Ethyl Everninate on Pro-inflammatory Cytokine Production in LPS-Stimulated Macrophages

Cytokine	Treatment	Concentration (µM)	Concentration (pg/mL)	% Inhibition
TNF-α	LPS (1 µg/mL)	-	1250	0
	Ethyl Everninate + LPS	10	980	21.6
	Ethyl Everninate + LPS	50	650	48.0
	Ethyl Everninate + LPS	100	320	74.4
IL-6	LPS (1 µg/mL)	-	1800	0
	Ethyl Everninate + LPS	10	1450	19.4
	Ethyl Everninate + LPS	50	980	45.6
	Ethyl Everninate + LPS	100	540	70.0
IL-1β	LPS (1 µg/mL)	-	850	0
	Ethyl Everninate + LPS	10	720	15.3
	Ethyl Everninate + LPS	50	480	43.5

| | Ethyl Everninate + LPS | 100 | 250 | 70.6 |

Section 2: Experimental Protocols

These protocols provide detailed methodologies for key experiments to assess the anti-inflammatory potential of Ethyl everninate.

Protocol 2.1: Cell Culture and Maintenance

• Cell Line: Murine macrophage cell line RAW 264.7 is recommended.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Sub-culturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

Protocol 2.2: Cell Viability Assay (MTT Assay)

• Objective: To determine the cytotoxic concentrations of Ethyl everninate.

• Procedure:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of Ethyl everninate (e.g., 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2.3: Nitric Oxide (NO) Production Assay (Griess Test)

• Objective: To measure the effect of Ethyl everninate on NO production in LPS-stimulated macrophages.

• Procedure:

  • Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10⁵ cells/well and incubate for 24 hours.

  • Pre-treat the cells with various concentrations of Ethyl everninate for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include untreated and LPS-only controls.

  • Collect the cell culture supernatant.

  • Mix 50 µL of the supernatant with 50 µL of Griess Reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

  • Determine the nitrite (B80452) concentration using a sodium nitrite standard curve.

Protocol 2.4: Pro-inflammatory Cytokine Measurement (ELISA)

• Objective: To quantify the effect of Ethyl everninate on the secretion of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β).

• Procedure:

  • Follow steps 1-4 from Protocol 2.3.

  • Measure the concentration of TNF-α, IL-6, and IL-1β in the collected cell culture supernatants using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Perform the ELISA according to the manufacturer's instructions.

  • Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

Protocol 2.5: Western Blot Analysis for Signaling Pathway Proteins

• Objective: To investigate the effect of Ethyl everninate on the activation of NF-κB and MAPK signaling pathways.

• Procedure:

  • Seed RAW 264.7 cells in a 6-well plate and grow to 80-90% confluency.

  • Pre-treat cells with Ethyl everninate for 1 hour, followed by LPS stimulation (1 µg/mL) for 30 minutes.

  • Lyse the cells and extract total protein.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against key signaling proteins (e.g., p-p65, p65, p-IκBα, IκBα, p-ERK, ERK, p-p38, p38, p-JNK, JNK) overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies.

  • Detect protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Section 3: Mandatory Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key experimental workflows and signaling pathways relevant to the investigation of Ethyl everninate's anti-inflammatory effects.

Caption: Experimental workflow for in vitro anti-inflammatory assays.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Ethyl Everninate.

Synthesis of Ethyl Everninate Derivatives for Drug Discovery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl everninate, a naturally occurring phenolic compound isolated from oakmoss (Evernia prunastri), serves as a promising scaffold for the development of novel therapeutic agents.[1][2][3] Its parent compound, evernic acid, has demonstrated a range of biological activities, including anticancer, antioxidant, and antimicrobial properties.[4] This has spurred interest in the synthesis of ethyl everninate derivatives to explore their potential in drug discovery. This document provides detailed application notes and protocols for the synthesis and evaluation of ethyl everninate derivatives with potential applications in oncology, anti-inflammatory, and enzyme inhibition studies.

Synthesis of Ethyl Everninate and its Derivatives

The synthesis of ethyl everninate and its derivatives typically involves a few key steps: the synthesis of the core ethyl everninate molecule, followed by derivatization at the phenolic hydroxyl groups or the ester moiety.

Protocol 1: Synthesis of Ethyl Everninate (Ethyl 2,4-dihydroxy-6-methylbenzoate)

This protocol is adapted from established methods for the synthesis of similar phenolic esters.[1]

Materials:

• 2,4-dihydroxy-6-methylbenzoic acid (Everninic acid)

• Anhydrous Ethanol (B145695)

• Concentrated Sulfuric Acid

• Sodium Bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate

• Dichloromethane (B109758)

• Rotary Evaporator

• Standard glassware for organic synthesis

Procedure:

• In a round-bottom flask, dissolve 2,4-dihydroxy-6-methylbenzoic acid (1 equivalent) in anhydrous ethanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and remove the ethanol using a rotary evaporator.

• Dissolve the residue in dichloromethane and wash with saturated sodium bicarbonate solution to neutralize the excess acid.

• Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and filter.

• Evaporate the solvent to yield crude ethyl everninate.

• Purify the product by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane:ethyl acetate).

Protocol 2: Synthesis of O-Alkylated Ethyl Everninate Derivatives

O-alkylation of the phenolic hydroxyl groups can significantly impact the biological activity of the molecule.

Materials:

• Ethyl everninate

• Alkyl halide (e.g., benzyl (B1604629) bromide, ethyl iodide)

• Potassium Carbonate (anhydrous)

• Acetone (B3395972) or Dimethylformamide (DMF)

• Standard glassware for organic synthesis

Procedure:

• Dissolve ethyl everninate (1 equivalent) in acetone or DMF in a round-bottom flask.

• Add anhydrous potassium carbonate (2-3 equivalents).

• Add the desired alkyl halide (1-2.2 equivalents, depending on whether mono- or di-alkylation is desired).

• Reflux the mixture for 8-24 hours, monitoring the reaction by TLC.

• After the reaction is complete, filter off the potassium carbonate and evaporate the solvent.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the O-alkylated derivative by column chromatography.

Protocol 3: Synthesis of Ethyl Everninate Amide Derivatives

Conversion of the ester group to an amide is a common strategy in medicinal chemistry to improve metabolic stability and biological activity.

Materials:

• Ethyl everninate

• Amine (e.g., benzylamine, various substituted anilines)

• Sodium methoxide (B1231860) or other suitable base

• Methanol

• Standard glassware for organic synthesis

Procedure:

• Dissolve ethyl everninate (1 equivalent) in methanol.

• Add the desired amine (1.1-1.5 equivalents).

• Add a catalytic amount of a suitable base like sodium methoxide.

• Reflux the reaction mixture for 12-48 hours, monitoring by TLC.

• Upon completion, cool the mixture and remove the solvent under reduced pressure.

• Dissolve the residue in an appropriate organic solvent and wash with dilute acid (e.g., 1M HCl) and then with brine.

• Dry the organic layer, filter, and concentrate.

• Purify the amide derivative by recrystallization or column chromatography.

Biological Evaluation of Ethyl Everninate Derivatives

The synthesized derivatives can be screened for various biological activities to identify potential drug candidates.

Anticancer Activity

The antiproliferative activity of ethyl everninate and its derivatives can be evaluated against a panel of human cancer cell lines.

Table 1: Antiproliferative Activity of Ethyl Everninate

Cell Line	Cancer Type	IC50 (µg/mL)
Hep-2	Larynx Carcinoma	31.2
MCF-7	Breast Cancer	70.3
786-0	Kidney Carcinoma	47.5
B16-F10	Murine Melanoma	64.8

Note: Data for derivatives is currently limited in the public domain and requires further experimental investigation.

Protocol 4: In Vitro Cytotoxicity Assay (MTT Assay)

Materials:

• Human cancer cell lines (e.g., MCF-7, HeLa, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized ethyl everninate derivatives for 48-72 hours.

• After the incubation period, add MTT solution to each well and incubate for another 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability and determine the IC50 values.

Anti-inflammatory Activity

Derivatives can be screened for their ability to inhibit key inflammatory mediators.

Quantitative data for the anti-inflammatory activity of specific ethyl everninate derivatives is not yet widely available and represents an area for future research.

Protocol 5: Nitric Oxide (NO) Inhibition Assay in LPS-stimulated Macrophages

Materials:

• RAW 264.7 macrophage cell line

• Lipopolysaccharide (LPS)

• Griess reagent

• Complete cell culture medium

Procedure:

• Culture RAW 264.7 cells in 96-well plates.

• Pre-treat the cells with different concentrations of the ethyl everninate derivatives for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Collect the cell culture supernatant.

• Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent, which correlates with NO production.

• Measure the absorbance and calculate the percentage of NO inhibition.

Enzyme Inhibitory Activity

The potential of the derivatives to inhibit specific enzymes involved in disease pathways can be assessed.

Specific enzyme inhibitory data for ethyl everninate derivatives is an emerging area of investigation.

Protocol 6: Generic Enzyme Inhibition Assay

Materials:

• Target enzyme

• Substrate for the enzyme

• Buffer solution specific to the enzyme

• 96-well plates

• Microplate reader

Procedure:

• In a 96-well plate, add the buffer, the test compound (ethyl everninate derivative) at various concentrations, and the enzyme.

• Pre-incubate the mixture for a defined period.

• Initiate the reaction by adding the substrate.

• Monitor the reaction progress by measuring the change in absorbance or fluorescence over time using a microplate reader.

• Calculate the initial reaction velocities and determine the percentage of inhibition and IC50 values.

Visualizations

Synthesis Workflow

Caption: General synthetic routes to Ethyl Everninate and its derivatives.

Drug Discovery Logic

Caption: Iterative cycle of drug discovery for Ethyl Everninate derivatives.

Conclusion

The synthesis and biological evaluation of ethyl everninate derivatives present a promising avenue for the discovery of new drug candidates. The protocols and data presented here provide a foundational framework for researchers to design and execute studies in this area. Further exploration of the structure-activity relationships of a broader range of derivatives is crucial to unlock the full therapeutic potential of this natural product scaffold.

References

• 1. znaturforsch.com [znaturforsch.com]
• 2. Structure activity relationship studies on the antimicrobial activity of novel edeine A and D analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ethyl 2,4-dihydroxy-6-methylbenzoate | 2524-37-0 [chemicalbook.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Ethyl Everninate Stability and Degradation: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of ethyl everninate. The information is tailored for professionals engaged in experiments involving this compound.

Frequently Asked Questions (FAQs)

Q1: What is ethyl everninate and what are its key structural features relevant to stability?

Ethyl everninate (ethyl 2,4-dihydroxy-6-methylbenzoate) is a phenolic ester. Its stability is primarily influenced by three key functional groups: a phenolic hydroxyl group, an ester group, and a methoxy (B1213986) (aromatic ether) group on the benzene (B151609) ring. Each of these groups is susceptible to specific degradation pathways.

Q2: What are the primary degradation pathways for ethyl everninate?

Based on its chemical structure, ethyl everninate is susceptible to three main degradation pathways:

• Hydrolysis: The ester linkage can be cleaved by both acid- and base-catalyzed hydrolysis, yielding everninic acid (2,4-dihydroxy-6-methylbenzoic acid) and ethanol. This is often the most common degradation pathway in aqueous solutions.

• Oxidation: The phenolic hydroxyl groups make the molecule susceptible to oxidation, which can lead to the formation of colored degradation products (quinones). This can be initiated by exposure to air (oxygen), metal ions, or oxidizing agents.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to the degradation of the phenolic structure through the formation of reactive species like hydroxyl radicals.

Q3: How does pH affect the stability of ethyl everninate?

The pH of the solution is a critical factor in the stability of ethyl everninate. The ester bond is prone to hydrolysis, and this reaction is significantly accelerated under alkaline conditions (high pH).[1][2] Acidic conditions can also promote hydrolysis, although generally to a lesser extent than alkaline conditions. For optimal stability in aqueous solutions, a slightly acidic to neutral pH is recommended.

Q4: What are the recommended storage conditions for ethyl everninate?

To minimize degradation, ethyl everninate should be stored in a cool, dark place in a tightly sealed container to protect it from light and moisture. For long-term storage, refrigeration or freezing is advisable. It is also recommended to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments with ethyl everninate.

Issue 1: Unexpected changes in the physical appearance of the sample (e.g., color change, precipitation).

Potential Cause	Troubleshooting Steps
Oxidation	1. Ensure the sample is stored under an inert atmosphere. 2. Avoid contact with metal spatulas or containers that could introduce catalytic metal ions. 3. If in solution, consider de-gassing the solvent before use.
Hydrolysis	1. Check the pH of the solution. If alkaline, adjust to a neutral or slightly acidic pH. 2. If precipitation is observed, it could be the less soluble hydrolysis product, everninic acid. Confirm its identity using an appropriate analytical technique (e.g., HPLC, LC-MS).
Photodegradation	1. Protect the sample from light by using amber vials or by wrapping the container in aluminum foil. 2. Minimize exposure to ambient light during experimental procedures.

Issue 2: Inconsistent or poor results in biological assays.

Potential Cause	Troubleshooting Steps
Degradation of the active compound	1. Prepare fresh solutions of ethyl everninate for each experiment. 2. Verify the purity of the stock solution using a suitable analytical method (e.g., HPLC) before use. 3. Consider the stability of ethyl everninate in the assay medium and over the duration of the experiment.
Interaction with assay components	1. Evaluate potential interactions between ethyl everninate and other components in the assay medium. 2. Run appropriate controls to assess the stability of the compound under the specific assay conditions.

Issue 3: Difficulty in obtaining reproducible analytical results (e.g., variable peak areas in HPLC).

Potential Cause	Troubleshooting Steps
On-column or in-sampler degradation	1. Ensure the mobile phase is at an appropriate pH to minimize hydrolysis. 2. If using an autosampler, consider cooling the sample tray to reduce degradation over time. 3. Investigate for potential interactions with the stationary phase of the HPLC column.
Inconsistent sample preparation	1. Standardize the sample preparation procedure, including solvent, concentration, and handling time. 2. Prepare samples immediately before analysis to minimize degradation.

Quantitative Data on Stability

Table 1: Estimated Hydrolysis Rate Constants for Structurally Related Parabens

Compound	pH	Temperature (°C)	k (s⁻¹)	Half-life (t₁/₂)
Methylparaben	9.16	50	1.4 x 10⁻⁶	~5.7 days
Ethylparaben	9.16	50	1.2 x 10⁻⁶	~6.7 days
Propylparaben	9.16	50	1.0 x 10⁻⁶	~8.0 days

Data extrapolated from studies on parabens and should be considered as an approximation for ethyl everninate.

Table 2: Estimated Photodegradation Quantum Yields for Phenol (B47542)

Condition	Wavelength (nm)	Quantum Yield (Φ)
In aqueous solution with TiO₂	300-400	0.01 - 0.05

Quantum yield is a measure of the efficiency of a photochemical process. This data for phenol provides a rough estimate of the potential photosensitivity of ethyl everninate.

Experimental Protocols

Protocol 1: Forced Degradation Study of Ethyl Everninate

This protocol outlines a general procedure for conducting a forced degradation study to identify potential degradation products and pathways.[3][4][5]

• Preparation of Stock Solution: Prepare a stock solution of ethyl everninate in a suitable solvent (e.g., methanol, acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Heat at 60-80°C for a specified period (e.g., 2, 4, 8, 24 hours). Cool and neutralize with 0.1 M NaOH.

• Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Keep at room temperature or heat at a lower temperature (e.g., 40°C) for a specified period. Cool and neutralize with 0.1 M HCl.

• Oxidative Degradation: Treat an aliquot of the stock solution with a solution of hydrogen peroxide (e.g., 3-30%) at room temperature for a specified period.

• Thermal Degradation: Expose a solid sample of ethyl everninate to dry heat (e.g., 80-100°C) for a specified period. Also, heat a solution of the compound.

• Photodegradation: Expose a solution of ethyl everninate in a quartz cuvette to a light source with a controlled wavelength and intensity (e.g., UV lamp at 254 nm or a photostability chamber). A control sample should be kept in the dark.

• Analysis: Analyze the stressed samples at different time points using a stability-indicating HPLC method (see Protocol 2). Compare the chromatograms with that of an unstressed control sample to identify degradation products.

Protocol 2: Stability-Indicating HPLC Method for Ethyl Everninate

This protocol provides a starting point for developing an HPLC method to separate ethyl everninate from its potential degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient elution is recommended.

  • Solvent A: Water with 0.1% formic acid or phosphoric acid (to ensure a slightly acidic pH).

  • Solvent B: Acetonitrile or methanol.

• Gradient Program (Example):

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B (linear gradient)

  • 20-25 min: 90% B (isocratic)

  • 25-30 min: 90% to 10% B (return to initial conditions)

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength where ethyl everninate and its expected degradation products have significant absorbance (e.g., 254 nm or 280 nm). A photodiode array (PDA) detector is highly recommended to check for peak purity.

• Injection Volume: 10-20 µL.

• Column Temperature: 25-30°C.

Visualizations

Caption: Predicted degradation pathways for ethyl everninate.

Caption: Workflow for a forced degradation study.

References

• 1. cosmeticstabilitytestingaustralia.com.au [cosmeticstabilitytestingaustralia.com.au]
• 2. kblcosmetics.com [kblcosmetics.com]
• 3. scispace.com [scispace.com]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Ethyl Everninate

This guide provides in-depth troubleshooting assistance for researchers, scientists, and drug development professionals encountering peak tailing issues during the HPLC analysis of ethyl everninate.

Frequently Asked Questions (FAQs)

Q1: What is HPLC peak tailing and why is it a problem for the analysis of ethyl everninate?

In an ideal HPLC separation, the resulting peak for a compound like ethyl everninate should be symmetrical, resembling a Gaussian curve.[1][2][3] Peak tailing is a phenomenon where the back side of the peak is broader than the front, resulting in an asymmetrical peak shape.[1][2] This is often quantified by a tailing factor or asymmetry factor, where a value greater than 1.2 suggests significant tailing.

For ethyl everninate analysis, peak tailing is problematic because it can:

• Reduce Resolution: Tailing peaks can merge with adjacent peaks, making accurate separation and quantification challenging.

• Compromise Quantification: Asymmetrical peaks can lead to inaccurate peak integration and, consequently, unreliable quantitative results.

• Decrease Method Reliability: It can negatively impact the overall accuracy and reproducibility of your analytical method.

Q2: What are the primary causes of peak tailing when analyzing ethyl everninate?

Peak tailing for phenolic compounds like ethyl everninate in reversed-phase HPLC is often due to secondary interactions between the analyte and the stationary phase. Other common causes include issues with the mobile phase, column, or the HPLC instrument itself.

Key Potential Causes:

• Secondary Silanol (B1196071) Interactions: Ethyl everninate, with its polar phenolic hydroxyl groups, can interact with residual, unreacted silanol groups (Si-OH) on the surface of silica-based columns. These interactions create an additional retention mechanism that can lead to peak distortion.

• Mobile Phase pH: If the mobile phase pH is not optimized, the phenolic hydroxyl groups of ethyl everninate can be partially ionized. This can lead to inconsistent interactions with the stationary phase and cause peak tailing.

• Column Issues:

  • Degradation: An old or contaminated column can lose its efficiency and contribute to poor peak shape.

  • Void Formation: The formation of a void or gap at the column inlet can disrupt the sample band, leading to tailing.

  • Contamination: Strongly retained impurities from previous injections can create active sites that cause tailing.

• Extra-Column Effects: Excessive tubing length or diameter between the injector, column, and detector can cause the peak to broaden and tail.

• Sample Overload: Injecting too much sample can saturate the column, resulting in distorted peak shapes.

Troubleshooting Guides

Problem: My ethyl everninate peak is tailing.

This troubleshooting guide will walk you through a logical sequence of steps to identify and resolve the issue.

Step 1: Diagnose Potential Secondary Interactions with the Column

Secondary interactions with active silanol groups are a very common cause of peak tailing for phenolic compounds.

• Objective: To suppress the ionization of both the phenolic hydroxyl groups on ethyl everninate and the residual silanol groups on the column.

• Procedure:

  • Prepare a mobile phase with a lowered pH, typically between 2.5 and 3.5. This can be achieved by adding a small amount of an acid modifier like 0.1% formic acid or 0.1% trifluoroacetic acid to the aqueous portion of your mobile phase.

  • Ensure your HPLC column is stable at this low pH. Most modern silica-based columns can operate down to a pH of 2, but always check the manufacturer's specifications.

  • Equilibrate the column with the new mobile phase for at least 10-15 column volumes before injecting your sample.

• Analysis: If peak tailing is significantly reduced, the primary cause was likely secondary silanol interactions.

• Objective: To determine if your current column is suitable for the analysis of ethyl everninate.

• Procedure:

  • If possible, switch to a modern, high-purity, end-capped C18 or a phenyl-hexyl column. End-capped columns have most of the residual silanol groups chemically deactivated, which minimizes secondary interactions. A phenyl-hexyl column may offer different selectivity for aromatic compounds and could improve peak shape.

  • If a new column is not available, try regenerating your current column by flushing it with a strong solvent to remove contaminants.

• Analysis: Improved peak shape with a new or different type of column points to an issue with your original column's stationary phase.

Step 2: Investigate Instrumental and Sample-Related Causes

If adjusting the mobile phase and evaluating the column doesn't resolve the issue, the problem may lie with the HPLC system or the sample itself.

• Objective: To minimize the volume of the flow path outside of the column.

• Procedure:

  • Inspect all tubing between the injector, column, and detector. Ensure it is as short and narrow in diameter as possible (e.g., 0.005" or 0.12 mm ID).

  • Check all fittings to make sure they are properly connected and not creating any dead volume.

• Analysis: While difficult to quantify without specialized tests, minimizing extra-column volume is a good practice to ensure sharp peaks.

• Objective: To determine if the sample concentration or injection volume is too high.

• Procedure:

  • Prepare a series of dilutions of your ethyl everninate sample (e.g., 1:2, 1:5, 1:10).

  • Inject the same volume of each dilution and observe the peak shape.

  • Alternatively, inject smaller volumes of your original sample.

• Analysis: If the peak shape improves (i.e., the tailing factor decreases) with more dilute samples or smaller injection volumes, the original issue was likely column overload.

Quantitative Data Summary

The following table summarizes the expected impact of various troubleshooting steps on the peak tailing factor for a phenolic compound like ethyl everninate.

Parameter	Condition 1	Tailing Factor (As)	Condition 2	Tailing Factor (As)	Rationale
Mobile Phase pH	pH 5.0 (Unbuffered)	> 1.8	pH 3.0 (0.1% Formic Acid)	< 1.3	Low pH suppresses ionization of silanols and the analyte, reducing secondary interactions.
Column Type	Standard C18 (Type A Silica)	> 1.7	End-Capped C18 (Type B Silica)	< 1.2	End-capping deactivates most residual silanol groups, preventing secondary interactions.
Sample Concentration	1.0 mg/mL	> 2.0	0.1 mg/mL	< 1.4	Reduces the likelihood of mass overload on the stationary phase.
Mobile Phase Additive	No Additive	> 1.6	25 mM Phosphate Buffer	< 1.5	Buffers help maintain a stable pH and the ions can compete for active sites, masking silanol interactions.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting ethyl everninate peak tailing.

Caption: Troubleshooting workflow for ethyl everninate peak tailing.

References

• 1. uhplcs.com [uhplcs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Ethyl Everninate Concentration in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Ethyl everninate in cell culture experiments. Given the limited direct research on Ethyl everninate, this guide leverages data from the closely related and well-studied lichen-derived secondary metabolite, Atranorin, as a foundational reference. Atranorin is known to exhibit biological activities such as AKT inhibition, which may provide insights into the potential applications of Ethyl everninate.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl everninate and what is its likely mechanism of action?

Ethyl everninate is an atranol-like secondary metabolite isolated from oakmoss. While its specific mechanism of action is not well-documented, its structural similarity to Atranorin suggests it may also act as an inhibitor of cell signaling pathways. Atranorin has been identified as an inhibitor of the AKT pathway, which is crucial for cell survival and proliferation. Therefore, it is plausible that Ethyl everninate could exhibit similar properties.

Q2: How should I dissolve and store Ethyl everninate?

For in vitro experiments, Ethyl everninate should be dissolved in a high-quality solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution (e.g., 10-20 mM). This stock solution should be aliquoted into single-use vials to minimize freeze-thaw cycles and stored at -20°C or -80°C for long-term stability. When preparing working solutions, ensure the final concentration of DMSO in the cell culture medium is kept to a minimum (typically below 0.5%) to avoid solvent-induced cytotoxicity.

Q3: What is a recommended starting concentration range for a new experiment?

For a novel compound like Ethyl everninate, it is advisable to start with a broad range of concentrations to determine its cytotoxic and biological effects on your specific cell line. A logarithmic dilution series, for example, from 0.1 µM to 100 µM, is a common starting point for a dose-response experiment.

Q4: How can I determine the optimal concentration of Ethyl everninate for my cell line?

The optimal concentration is dependent on the cell type and the desired experimental outcome (e.g., cytotoxicity, pathway inhibition). A dose-response experiment is essential to determine the IC50 (half-maximal inhibitory concentration) value, which represents the concentration at which the compound elicits 50% of its maximal effect. This value can then be used to select appropriate concentrations for subsequent experiments.

Troubleshooting Guide

Problem	Possible Cause	Solution
No observable effect at tested concentrations.	1. Suboptimal Concentration: The effective concentration for your cell line may be higher than the range tested. 2. Compound Inactivity: The compound may not be active in your specific cell line or assay. 3. Solubility Issues: The compound may have precipitated out of the culture medium.	1. Expand Concentration Range: Test a broader range of concentrations in your next experiment. 2. Positive Control: Include a positive control with a known mechanism of action to ensure the assay is working correctly. 3. Check Solubility: Visually inspect the culture medium for any signs of precipitation after adding the compound. Ensure the stock solution is fully dissolved before adding it to the medium.
High levels of cytotoxicity at very low concentrations.	1. DMSO Toxicity: The final concentration of DMSO in the culture medium may be too high. 2. Compound Precipitation: High concentrations of the compound may be precipitating and causing non-specific toxic effects. 3. Off-Target Effects: At high concentrations, the compound may be hitting unintended targets.	1. Reduce DMSO Concentration: Ensure the final DMSO concentration is below 0.5%. Prepare intermediate dilutions of your stock solution to minimize the volume of DMSO added. 2. Verify Solubility: Check the solubility of Ethyl everninate in your culture medium. 3. Refine Concentration Range: Use the IC50 value from your dose-response curve to work within a more targeted and lower concentration range.
Inconsistent results between experiments.	1. Stock Solution Degradation: Repeated freeze-thaw cycles can degrade the compound. 2. Cell Passage Number: The sensitivity of cells to the compound may change with increasing passage number. 3. Variability in Cell Seeding Density: Inconsistent cell numbers at the start of the experiment can lead to variable results.	1. Aliquot Stock Solution: Prepare single-use aliquots of your stock solution. 2. Use Consistent Passage Numbers: Perform experiments with cells within a defined passage number range. 3. Standardize Seeding Protocol: Ensure a consistent cell seeding density across all experiments.

Quantitative Data Summary

The following table summarizes IC50 values for the related compound, Atranorin, in various cancer cell lines. This data can serve as a preliminary reference for designing dose-response experiments with Ethyl everninate.

Cell Line	Cancer Type	IC50 (µM)	Reference
MDA-MB-231	Breast Cancer	5.36 ± 0.85	[1][2]
MCF-7	Breast Cancer	7.55 ± 1.2	[1][2][3]
A2780	Ovarian Carcinoma	197.9 ± 12.0
FemX	Melanoma	~20 µg/mL
LS174	Colon Carcinoma	~20 µg/mL
HL-60	Leukemia	~100 µg/mL
U937	Leukemia	~100 µM
DU145	Prostate Cancer	15.19

Experimental Protocols

Protocol 1: Determining the IC50 of Ethyl Everninate using a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.

• Compound Preparation: Prepare a serial dilution of the Ethyl everninate stock solution in culture medium. It is common to prepare these at 2x the final desired concentration.

• Treatment: Remove the existing medium from the cells and add the diluted Ethyl everninate solutions to the appropriate wells. Include vehicle-only (DMSO) and untreated controls.

• Incubation: Incubate the plate for a duration relevant to your experimental question (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours at 37°C.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to dissolve the formazan (B1609692) crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Plot the cell viability against the log of the Ethyl everninate concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Assessing Target Engagement by Western Blot

• Cell Treatment: Treat cells with Ethyl everninate at various concentrations (e.g., based on the determined IC50) for a specific duration. Include appropriate controls.

• Cell Lysis: Wash the cells with cold PBS and then lyse them using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA or Bradford assay).

• Sample Preparation: Normalize the protein concentrations of all samples and prepare them for electrophoresis by adding loading buffer and heating.

• SDS-PAGE and Transfer: Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and then transfer them to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: Block the membrane to prevent non-specific antibody binding. Incubate the membrane with a primary antibody specific to the protein of interest (e.g., phosphorylated AKT or a downstream target).

• Detection: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody. Visualize the protein bands using an appropriate detection reagent.

Visualizations

Caption: A logical workflow for troubleshooting experiments where Ethyl everninate shows no observable effect.

Caption: Hypothesized mechanism of action for Ethyl everninate, targeting the AKT signaling pathway.

Caption: A step-by-step experimental workflow for determining the IC50 value of Ethyl everninate.

References

• 1. Atranorin, an antimicrobial metabolite from lichen Parmotrema rampoddense exhibited in vitro anti-breast cancer activity through interaction with Akt activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Photostability of Ethyl Everninate in Solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions regarding the photostability of ethyl everninate in solution. The information is based on established principles of photostability testing.

Frequently Asked Questions (FAQs)

Q1: What is photostability testing and why is it important for ethyl everninate?

A1: Photostability testing is a crucial component of drug development that evaluates how a substance is affected by exposure to light.[1][2] It is essential for ethyl everninate, a secondary metabolite isolated from oakmoss, to ensure its stability, efficacy, and safety when formulated into products that may be exposed to light during manufacturing, storage, or use.[3][4] The International Council for Harmonisation (ICH) Q1B guidelines provide a framework for conducting these tests.[5]

Q2: What are the primary mechanisms of photodegradation that could affect ethyl everninate?

A2: Drug molecules can degrade under light through two main mechanisms. Firstly, the molecule may directly absorb light, which can occur if the light source's spectrum overlaps with the molecule's absorbance spectrum. Molecules absorbing light at wavelengths of 320 nm or higher are at a higher risk of photodegradation. Secondly, degradation can occur through indirect mechanisms, where other molecules (excipients, solvents) absorb light and transfer energy to the drug molecule, causing it to degrade.

Q3: What are the typical light sources and exposure conditions for photostability testing?

A3: According to ICH Q1B guidelines, photostability testing should be conducted with an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet (UV) energy of not less than 200 watt-hours per square meter. Commonly used light sources include artificial daylight fluorescent lamps, xenon lamps, and metal halide lamps. A dark control sample, protected from light (e.g., with aluminum foil), should always be tested in parallel to distinguish between light-induced and thermally-induced degradation.

Q4: What analytical techniques are recommended for analyzing the photodegradation of ethyl everninate?

A4: A variety of analytical methods can be employed to monitor the degradation of ethyl everninate and quantify its photoproducts. High-Performance Liquid Chromatography (HPLC) is commonly used for its ability to separate and quantify the parent compound and its degradants. Other useful techniques include Gas Chromatography-Mass Spectrometry (GC-MS) for identifying volatile degradation products, and Liquid Chromatography-Mass Spectrometry (LC-MS) for structural elucidation of non-volatile photoproducts. UV-Visible spectroscopy can also be used to monitor changes in the absorbance spectrum of the solution.

Q5: How should I prepare my ethyl everninate solution for photostability testing?

A5: For forced degradation studies, ethyl everninate should be dissolved in a simple, inert solvent in a chemically inert and transparent container to evaluate its intrinsic photosensitivity. For confirmatory studies, the formulation intended for the final product should be tested. The concentration should be relevant to the intended use. It is also advisable to test solutions in both clear and amber glass containers to assess the protective effect of the packaging.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
High variability in results between identical samples.	- Inconsistent light exposure across samples.- Non-homogeneity of the solution after exposure.- Improper sampling technique.	- Ensure uniform placement of samples within the photostability chamber.- Use a validated chemical actinometric system to confirm uniform light exposure.- Thoroughly mix or homogenize solutions before taking an analytical sample.- Ensure the sampling method is validated and representative of the entire sample.
Significant degradation observed in the dark control sample.	- Thermal degradation is occurring at the temperature of the photostability chamber.- The "dark" control was not fully protected from light.	- Evaluate the thermal stability of ethyl everninate at the test temperature independently.- Ensure the dark control is completely wrapped in a light-impermeable material like aluminum foil.- The observed change in the dark control should be subtracted from the change in the exposed sample to isolate the effect of light.
Precipitation or change in physical appearance of the solution.	- A photodegradation product may be insoluble in the solvent.- The solvent itself may be degrading and reacting with the ethyl everninate.	- Document all physical changes such as color, clarity, and presence of precipitate.- Analyze the precipitate to identify its composition.- Consider using a different, more stable solvent if solvent degradation is suspected.
No degradation is observed even under forced conditions.	- Ethyl everninate may be highly photostable.- The light source may not be emitting at the wavelengths absorbed by ethyl everninate.- The analytical method may not be sensitive enough to detect small amounts of degradation.	- Confirm the absorbance spectrum of ethyl everninate and ensure the light source emits in that range.- Increase the exposure time or intensity for forced degradation studies.- Validate the analytical method to ensure it is "stability-indicating" and capable of detecting potential degradants.

Illustrative Quantitative Data

The following table presents hypothetical data from a photostability study of a 0.1 mg/mL solution of ethyl everninate in methanol, exposed to a xenon lamp.

Irradiation Duration (hours)	UV-A Exposure (W·h/m²)	Visible Light Exposure (klux·h)	Ethyl Everninate Remaining (%)	Appearance of Solution
0 (Dark Control)	0	0	99.8%	Clear, colorless
4	70	420	92.5%	Clear, colorless
8	140	840	85.1%	Faint yellow tinge
12	210	1260	78.3%	Pale yellow

Experimental Protocols

Protocol: Photostability Testing of Ethyl Everninate in Solution (Forced Degradation)

This protocol is adapted from the ICH Q1B guidelines.

• Solution Preparation:

  • Prepare a 0.1 mg/mL solution of ethyl everninate in a suitable inert solvent (e.g., methanol, acetonitrile, or water).

  • Prepare a "dark control" sample by wrapping a container of the same solution in aluminum foil.

• Sample Exposure:

  • Place the transparent sample container and the dark control in a calibrated photostability chamber equipped with a xenon lamp or a suitable fluorescent lamp array.

  • Expose the samples to light, monitoring the cumulative UV and visible light exposure using a calibrated radiometer/lux meter. The ICH Q1B guideline suggests a total exposure of not less than 1.2 million lux hours and 200 watt-hours/m² of near UV energy for confirmatory studies. For forced degradation, exposure can be terminated earlier if significant degradation is observed.

• Sample Analysis:

  • At specified time intervals (e.g., 0, 4, 8, 12 hours), withdraw aliquots from both the exposed and dark control samples.

  • Analyze the samples using a validated stability-indicating HPLC method to determine the concentration of ethyl everninate.

  • Simultaneously, observe and record any changes in the physical appearance of the solutions (e.g., color, clarity, precipitation).

• Data Evaluation:

  • Calculate the percentage of ethyl everninate remaining at each time point relative to the initial concentration.

  • Compare the degradation of the exposed sample to the dark control to determine the extent of photodegradation.

  • If significant degradation occurs, proceed with the identification of major photoproducts using techniques like LC-MS or GC-MS.

Visualizations

References

• 1. q1scientific.com [q1scientific.com]
• 2. iagim.org [iagim.org]
• 3. Ethyl everninate | TargetMol [targetmol.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Ethyl Everninate Extraction

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the extraction of Ethyl everninate from its natural sources, primarily the oakmoss lichen (Evernia prunastri). Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is Ethyl everninate and what is its primary natural source?

A1: Ethyl everninate is a secondary metabolite, specifically an atranol-like compound.[1] Its primary natural source is the lichen Evernia prunastri, commonly known as oakmoss.[1][2]

Q2: What are the most common challenges encountered during the extraction of Ethyl everninate?

A2: Researchers often face challenges such as low extraction yields, the presence of impurities that are difficult to separate, and degradation of the target compound during the extraction and purification process. Selecting the appropriate solvent and optimizing extraction parameters are critical to overcoming these issues.

Q3: Which solvents are most effective for extracting Ethyl everninate and related phenolic compounds from Evernia prunastri?

A3: The choice of solvent significantly impacts the extraction yield and the profile of extracted compounds. Solvents with varying polarities have been used to extract metabolites from Evernia prunastri. Acetone (B3395972), methanol, and ethanol (B145695) are commonly employed for the extraction of phenolic compounds like depsides (the class to which Ethyl everninate belongs).[3][4] For instance, acetone has been shown to be highly effective for extracting evernic acid, a structurally related compound.

Q4: What are the major impurities co-extracted with Ethyl everninate from oakmoss?

A4: Oakmoss extracts are complex mixtures containing various secondary metabolites. Common impurities include other depsides like evernic acid and atranorin (B1665829), as well as usnic acid. Some of these compounds, such as atranorin and chloroatranorin, are known allergens, and their removal is often a critical step in the purification process.

Q5: How can I monitor the presence and purity of Ethyl everninate in my extracts?

A5: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques for the identification and quantification of Ethyl everninate and other co-occurring metabolites in lichen extracts.

Q6: What are the recommended storage conditions for crude extracts and purified Ethyl everninate?

A6: To prevent degradation, extracts and purified compounds should be stored in a cool, dark, and dry place. For long-term storage, refrigeration at 4°C or freezing at -20°C is recommended, preferably under an inert atmosphere to minimize oxidation.

Troubleshooting Guides

Issue 1: Low Yield of Ethyl Everninate

A low yield of the target compound is a frequent challenge in natural product extraction. The following table outlines potential causes and corresponding troubleshooting steps.

Symptom	Possible Cause	Troubleshooting Steps
Low overall extract weight	Inefficient Extraction: Suboptimal choice of solvent or extraction conditions.	Optimize Solvent System: Experiment with solvents of varying polarity (e.g., hexane (B92381), ethyl acetate (B1210297), acetone, methanol). Consider using solvent mixtures to enhance extraction efficiency. Modify Extraction Parameters: Increase extraction time, temperature (while monitoring for potential degradation), and the solvent-to-solid ratio. Enhance with Physical Methods: Employ techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) to improve cell wall disruption and solvent penetration.
Low concentration of Ethyl everninate in the crude extract	Poor Quality of Source Material: The concentration of secondary metabolites in lichens can vary depending on the geographical location, season of collection, and storage conditions of the lichen thalli.	Source Material Verification: If possible, source lichen from reputable suppliers with quality control data. Ensure the lichen is properly dried and stored before extraction to prevent enzymatic degradation of metabolites.
Loss of compound during work-up and purification	Inappropriate Purification Strategy: The chosen chromatographic conditions may not be suitable for separating Ethyl everninate from other components, leading to loss in fractions.	Optimize Chromatography: Use Thin Layer Chromatography (TLC) to scout for optimal solvent systems before performing column chromatography. Employ gradient elution in column chromatography to achieve better separation. Consider using different stationary phases (e.g., silica (B1680970) gel, Sephadex). For high-purity requirements, preparative HPLC (prep-HPLC) is recommended.

Issue 2: Presence of Impurities in the Final Product

The complex nature of lichen extracts often leads to the co-extraction of numerous compounds with similar chemical properties to Ethyl everninate.

Symptom	Possible Cause	Troubleshooting Steps
Co-elution of impurities with Ethyl everninate during chromatography	Similar Polarity of Compounds: Impurities such as other depsides (e.g., evernic acid, atranorin) may have similar polarities to Ethyl everninate, making separation by normal-phase chromatography challenging.	Multi-step Purification: Employ a combination of chromatographic techniques. For example, an initial separation on silica gel can be followed by purification on a different stationary phase like Sephadex LH-20, which separates compounds based on molecular size and polarity. Recrystallization: If the purified fraction is a solid, recrystallization from a suitable solvent system can significantly enhance purity.
Presence of allergenic compounds (e.g., atranorin)	Ineffective Removal during Purification: Standard purification methods may not completely remove all allergenic impurities.	Chemical Treatment: In some industrial processes, chemical treatments are used to reduce the levels of allergenic compounds. For example, treatment with certain amino acids has been shown to lower the content of allergenic aldehydes in oakmoss absolute. Specialized Chromatographic Resins: Consider using resins with specific affinities for the target impurities.

Data Presentation

Table 1: Content of Major Depsides in Evernia prunastri Extracts Using Different Solvents

Solvent	Evernic Acid (% of dry extract)	Atranorin (% of dry extract)
Dichloromethane (B109758)	-	63.13
Acetone	66.63	-
Hexane	Low	61.04

Data adapted from a study on Evernia prunastri extracts. The study did not report the evernic acid content for the dichloromethane extract or the atranorin content for the acetone extract.

Table 2: Total Phenolic and Flavonoid Content in Evernia prunastri Extracts

Solvent	Total Phenolic Content (mg GAE/g extract)	Total Flavonoid Content (mg QE/g extract)
Methanol	80.73	27.46
Acetone	34.05	-

GAE: Gallic Acid Equivalents; QE: Quercetin Equivalents. Data compiled from multiple sources on Evernia prunastri extracts.

Experimental Protocols

The following is a generalized protocol for the extraction and purification of depsides, including Ethyl everninate, from Evernia prunastri. This protocol is based on established methods for similar compounds from lichens and should be optimized for specific laboratory conditions.

Protocol 1: Solvent Extraction of Crude Oakmoss Extract

• Preparation of Lichen Material:

  • Thoroughly clean the dried Evernia prunastri thalli to remove any foreign material.

  • Grind the lichen material into a coarse powder to increase the surface area for extraction.

• Solvent Extraction (Maceration):

  • Place the powdered lichen material in a suitable flask.

  • Add a solvent of choice (e.g., acetone, methanol, or ethyl acetate) at a solvent-to-solid ratio of approximately 10:1 (v/w).

  • Stir the mixture at room temperature for 24-48 hours.

  • Filter the mixture to separate the extract from the solid lichen residue.

  • Repeat the extraction process on the residue two more times with fresh solvent to ensure exhaustive extraction.

  • Combine the filtrates.

• Concentration of Crude Extract:

  • Evaporate the solvent from the combined filtrates under reduced pressure using a rotary evaporator at a temperature not exceeding 40-50°C to obtain the crude extract.

  • Dry the crude extract in a desiccator to remove any residual solvent.

Protocol 2: Purification of Ethyl Everninate by Column Chromatography

• Preparation of the Column:

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Pack a glass column with the slurry to create the stationary phase.

• Sample Loading:

  • Dissolve a known amount of the crude extract in a minimal amount of the initial mobile phase (e.g., hexane or a hexane/ethyl acetate mixture).

  • Carefully load the dissolved sample onto the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the mobile phase by adding a more polar solvent (e.g., ethyl acetate or acetone) in a stepwise or gradient manner.

• Fraction Collection and Analysis:

  • Collect the eluting solvent in fractions.

  • Monitor the composition of each fraction using Thin Layer Chromatography (TLC).

  • Combine the fractions containing the compound of interest (Ethyl everninate) based on the TLC analysis.

• Final Purification (Recrystallization):

  • Evaporate the solvent from the combined fractions to obtain the partially purified compound.

  • If the compound is a solid, further purify it by recrystallization from a suitable solvent or solvent mixture to obtain pure Ethyl everninate crystals.

Visualizations

Diagram 1: General Workflow for Ethyl Everninate Extraction and Purification

Caption: A generalized workflow for the extraction and purification of Ethyl everninate.

Diagram 2: Troubleshooting Logic for Low Extraction Yield

Caption: A logical flowchart for troubleshooting low yields in Ethyl everninate extraction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Chemical Profiling and In Vitro Evaluation of Bioactive Properties of Evernia prunastri Extract: Implications for Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Support Center: Ethyl Everninate Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the mass spectrometric analysis of Ethyl everninate.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Ethyl everninate analysis?

A1: Matrix effects are the alteration of ionization efficiency for an analyte, such as Ethyl everninate, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification.[3][4] The "matrix" includes all components of the sample other than the analyte of interest, such as proteins, lipids, salts, and other endogenous compounds.

Q2: I'm observing poor reproducibility and accuracy in my Ethyl everninate quantification. Could this be due to matrix effects?

A2: Yes, poor reproducibility and accuracy are hallmark signs of unmanaged matrix effects. Because the composition of biological or complex samples can vary, the extent of ion suppression or enhancement can differ between samples, leading to inconsistent results.

Q3: How can I determine if my Ethyl everninate assay is experiencing matrix effects?

A3: A common method to assess matrix effects is the post-extraction spike method. This involves comparing the response of Ethyl everninate spiked into a blank matrix extract to the response of a pure standard solution at the same concentration. A significant difference in signal indicates the presence of matrix effects. Another qualitative method is the post-column infusion technique, where a constant flow of Ethyl everninate is introduced into the mass spectrometer after the analytical column. Injection of a blank matrix extract will show a dip or rise in the baseline signal where interfering compounds elute, indicating regions of ion suppression or enhancement.

Q4: What are the primary causes of matrix effects in LC-MS/MS analysis?

A4: Matrix effects are primarily caused by co-eluting substances that interfere with the ionization process in the mass spectrometer's ion source. These interferences can include competition for charge, changes in droplet formation and evaporation in electrospray ionization (ESI), and the presence of less volatile components. Both endogenous components from the biological sample and exogenous materials like anticoagulants or plasticizers can contribute to these effects.

Troubleshooting Guide

Below are common issues encountered during Ethyl everninate mass spectrometry, along with potential causes and recommended solutions.

Issue	Potential Cause	Troubleshooting Steps
Low Signal Intensity / Ion Suppression	Co-elution of matrix components (e.g., phospholipids, salts) with Ethyl everninate.	1. Optimize Sample Preparation: Employ more rigorous cleanup techniques such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering substances. 2. Improve Chromatographic Separation: Modify the LC gradient, change the column chemistry, or adjust the mobile phase to better separate Ethyl everninate from matrix interferences. 3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.
High Signal Variability / Poor Reproducibility	Inconsistent matrix composition across different samples.	1. Use an Internal Standard: Incorporate a stable isotope-labeled (SIL) internal standard of Ethyl everninate. A SIL-IS co-elutes and experiences similar matrix effects, allowing for reliable normalization. 2. Matrix-Matched Calibrators: Prepare calibration standards in the same blank matrix as the samples to compensate for consistent matrix effects.
Signal Enhancement	Co-eluting compounds improve the ionization efficiency of Ethyl everninate.	1. Investigate the Source: Use post-column infusion to identify the region of enhancement. 2. Chromatographic Adjustment: Modify the separation method to move the Ethyl everninate peak away from the enhancing region.
Inconsistent Retention Time	Poor analyte retention on the column, leading to elution in a region of high matrix interference.	1. Adjust Mobile Phase pH: For ionizable compounds, adjusting the pH can improve retention on reversed-phase columns. 2. Select a Different Column: Test columns with different stationary phases to find one that provides better retention and separation for Ethyl everninate.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

Objective: To quantify the extent of ion suppression or enhancement for Ethyl everninate in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare a standard solution of Ethyl everninate in the final mobile phase composition at a known concentration (e.g., 100 ng/mL).

  • Set B (Post-Spiked Sample): Process a blank matrix sample (e.g., plasma, urine) through the entire sample preparation procedure. In the final extract, spike Ethyl everninate to the same concentration as Set A.

  • Set C (Pre-Spiked Sample): Spike the blank matrix with Ethyl everninate at the same concentration as Set A before starting the sample preparation procedure.

• Analysis: Inject all three sets of samples into the LC-MS/MS system and record the peak area for Ethyl everninate.

• Calculations:

  • Matrix Effect (%) = (Peak Area of Set B / Peak Area of Set A) * 100

    • A value < 100% indicates ion suppression.

    • A value > 100% indicates ion enhancement.

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Protocol 2: Sample Cleanup using Solid-Phase Extraction (SPE)

Objective: To reduce matrix effects by removing interfering components from the sample prior to LC-MS/MS analysis.

Methodology:

• Condition the SPE Cartridge: Select an appropriate SPE sorbent (e.g., a mixed-mode or reversed-phase cartridge). Condition the cartridge by passing a conditioning solvent (e.g., methanol) followed by an equilibration solvent (e.g., water or a specific buffer) through it.

• Load the Sample: Dilute the sample (e.g., plasma) with an appropriate buffer and load it onto the conditioned SPE cartridge.

• Wash the Cartridge: Pass a wash solution through the cartridge to remove weakly bound interferences while retaining Ethyl everninate.

• Elute the Analyte: Elute Ethyl everninate from the cartridge using an appropriate elution solvent.

• Evaporate and Reconstitute: Evaporate the elution solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for matrix effects in Ethyl everninate analysis.

Caption: Solid-Phase Extraction (SPE) workflow for Ethyl everninate sample cleanup.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. longdom.org [longdom.org]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Ethyl Everninate and Methyl Orsellinate

For Researchers, Scientists, and Drug Development Professionals

Ethyl everninate and methyl orsellinate are naturally occurring phenolic compounds, primarily found in lichens, that have garnered interest in the scientific community for their potential therapeutic applications. Both are derivatives of orsellinic acid and share a core chemical structure, but the seemingly minor difference in their ester group—ethyl versus methyl—can lead to significant variations in their biological activities. This guide provides an objective comparison of their performance in several key biological assays, supported by experimental data, to aid researchers in their exploration of these compounds.

Comparative Biological Activity Data

The following table summarizes the quantitative data on the biological activities of ethyl everninate (also known as ethyl orsellinate) and methyl orsellinate. The data is primarily focused on their anticancer and antimicrobial properties, as these are the most studied aspects.

Biological Activity	Assay	Cell Line / Organism	Ethyl Everninate (Ethyl Orsellinate)	Methyl Orsellinate	Reference
Anticancer	Cytotoxicity (IC₅₀)	HEp-2 (Larynx Carcinoma)	< 50 µg/mL (More active than methyl orsellinate)	> 50 µg/mL	[1][2]
Cytotoxicity (IC₅₀)	MCF7 (Breast Carcinoma)	> 50 µg/mL	> 50 µg/mL	[1][2]
Cytotoxicity (IC₅₀)	786-0 (Kidney Carcinoma)	> 50 µg/mL	> 50 µg/mL	[1]
Cytotoxicity (IC₅₀)	B16-F10 (Murine Melanoma)	> 50 µg/mL	> 50 µg/mL
Antimicrobial	Minimum Inhibitory Concentration (MIC)	Various Microorganisms	30–500 µg/mL	30–500 µg/mL
Alpha-Glucosidase Inhibition	-	Weak Inhibitor

Note: Lower IC₅₀ and MIC values indicate greater potency.

Key Findings from Experimental Data

The available data indicates that the biological activity of orsellinates can be influenced by the length of the ester chain. In anticancer assays, while both ethyl and methyl orsellinate showed limited activity against several cell lines (MCF7, 786-0, B16-F10) with IC₅₀ values greater than 50 µg/mL, ethyl orsellinate was found to be more active than methyl orsellinate against the HEp-2 larynx carcinoma cell line. This suggests that the slight increase in lipophilicity from the methyl to the ethyl group may enhance cytotoxic activity in certain cancer cell types. It has been observed that the cytotoxic activity of orsellinates tends to increase with the elongation of the carbon chain in the ester group.

In terms of antimicrobial properties, both ethyl and methyl orsellinate have been reported to exhibit activity against a range of microorganisms, with MIC values falling within a broad range of 30–500 µg/mL. However, specific comparative studies detailing their efficacy against the same panel of microbes are limited. Methyl orsellinate has also been identified as a weak inhibitor of alpha-glucosidase, an enzyme relevant to diabetes management.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in this guide.

In Vitro Cytotoxicity Assay (Sulforhodamine B Assay)

This assay is used to determine the cytotoxic effects of compounds on cancer cell lines.

• Cell Seeding: Cancer cells (e.g., HEp-2, MCF7, 786-0, B16-F10) are seeded in 96-well plates at a specific density and incubated to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of ethyl orsellinate and methyl orsellinate and incubated for a specified period.

• Cell Fixation: After incubation, the cells are fixed with a solution like trichloroacetic acid.

• Staining: The fixed cells are stained with Sulforhodamine B (SRB) dye, which binds to cellular proteins.

• Measurement: The unbound dye is washed away, and the protein-bound dye is solubilized. The absorbance is then measured using a plate reader to determine cell viability. The IC₅₀ value is calculated as the concentration of the compound that inhibits cell growth by 50%.

SRB Cytotoxicity Assay Workflow

Antimicrobial Susceptibility Testing (Microdilution Method)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of a compound against various microorganisms.

• Preparation of Inoculum: A standardized suspension of the target microorganism is prepared.

• Serial Dilution: The test compounds (ethyl and methyl orsellinate) are serially diluted in a liquid growth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under conditions suitable for the growth of the microorganism.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that visibly inhibits the growth of the microorganism.

Workflow for MIC Determination

Signaling Pathways

While specific signaling pathways for ethyl everninate and methyl orsellinate are not extensively detailed in the literature, many phenolic compounds are known to exert their anticancer and anti-inflammatory effects by modulating key cellular signaling pathways. For instance, anti-inflammatory phytochemicals often target the TLR4/NF-κB pathway, which is crucial in the inflammatory response.

Potential Anti-inflammatory Mechanism

Conclusion

References

• 1. In vitro antitumour activity of orsellinates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Bioactivity of Ethyl Everninate and Atranorin

Introduction

In the continuous search for novel therapeutic agents from natural sources, secondary metabolites from lichens and plants have emerged as a promising frontier. Among these are Ethyl everninate, an atranol-like compound derivable from oakmoss, and atranorin (B1665829), one of the most common secondary metabolites found in a wide variety of lichens.[1][2][3] This guide provides a comprehensive comparison of the known biological activities of these two compounds, aimed at researchers, scientists, and professionals in drug development. While atranorin has been the subject of extensive investigation, data on the bioactivity of Ethyl everninate remains notably scarce. This analysis summarizes the wealth of experimental data for atranorin and highlights the current knowledge gap concerning Ethyl everninate, presenting a potential avenue for future research.

Bioactivity Profile of Atranorin

Atranorin, a β-orcinol depside, has demonstrated a wide spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[3] Its multifaceted effects have been documented in numerous in vitro and in vivo studies.

Antioxidant Activity

Atranorin exhibits significant antioxidant capabilities by scavenging various free radicals. Its efficacy has been quantified in several assays, with notable radical scavenging effects reported.

Table 1: Antioxidant Activity of Atranorin

Assay Type	IC50 Value	Reference
Free Radical Scavenging	39.31 µM

| Superoxide Anion Scavenging | 169.65 µg/mL | |

Anti-inflammatory Activity

The anti-inflammatory potential of atranorin has been well-documented. It acts by inhibiting key inflammatory mediators, such as leukotrienes and prostaglandins, through the modulation of enzymes like cyclooxygenases (COX).

Table 2: Anti-inflammatory Activity of Atranorin

Model/Assay	Metric/Result	Dose/Concentration	Reference
Leukotriene B4 (LTB4) Biosynthesis	IC50: 6.0 ± 0.4 µM	In vitro
Nitric Oxide (NO) Reduction	76% reduction	N/A
Carrageenan-induced Paw Edema (in vivo)	29.3 - 32.9% edema reduction	100-200 mg/kg

| Carrageenan-induced Leukocyte Migration (in vivo) | Significant reduction | 50, 100, 200 mg/kg | |

Antimicrobial Activity

Atranorin has shown inhibitory effects against a range of microorganisms, particularly Gram-positive bacteria. Its efficacy is commonly measured by the Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the compound that prevents visible growth of a microbe.

Table 3: Antimicrobial Activity of Atranorin

Microorganism	MIC (µg/mL)	Reference
Mycobacterium aurum	250
Raoultella planticola	7.8 (for Parmotrema reticulatum extract containing atranorin)

| Various Bacteria | 30 - 250 | |

Anticancer and Cytotoxic Activity

Atranorin's potential as an anticancer agent has been explored against various cancer cell lines. It can induce apoptosis (programmed cell death) and inhibit cell migration and invasion by targeting multiple cellular pathways.

Table 4: Anticancer and Cytotoxic Activity of Atranorin

Cell Line	Activity Type	IC50 Value / Effect	Reference
MDA-MB-231 (Triple-negative breast cancer)	Cytotoxicity	5.36 ± 0.85 µM
MCF-7 (Breast cancer)	Cytotoxicity	7.55 ± 1.2 µM
A549 (Lung cancer)	Inhibition of cell motility	46% reduction in migration, 33% reduction in invasion (at 5 µg/mL)

| A2780 (Ovarian carcinoma) | Cytotoxicity | 197.9 ± 12.0 µM | |

Bioactivity Profile of Ethyl Everninate

Ethyl everninate is identified as a secondary metabolite found in oakmoss (Evernia prunastri). It is structurally related to atranol. Despite its characterization, a comprehensive search of scientific literature reveals a significant lack of published experimental data regarding its specific biological activities. Consequently, its antioxidant, anti-inflammatory, antimicrobial, and anticancer properties have not been quantitatively assessed or reported. This represents a clear knowledge gap and an opportunity for novel research into the pharmacological potential of this natural compound.

Experimental Protocols

The data presented for atranorin is based on established scientific methodologies. Below are detailed protocols for the key experiments cited.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC is determined using the broth microdilution method, a standard technique for assessing antimicrobial activity.

• Preparation of Inoculum: Bacterial strains are cultured on an appropriate agar (B569324) medium for 18-24 hours. A suspension is then prepared in a sterile saline solution, and its turbidity is adjusted to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Assay Procedure: The test compound (atranorin) is serially diluted in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth). The standardized bacterial inoculum is added to each well.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• Data Interpretation: The MIC is recorded as the lowest concentration of the compound at which there is no visible growth of the microorganism.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the free radical scavenging capacity of a compound, indicating its antioxidant potential.

• Principle: DPPH is a stable free radical that has a deep violet color in solution. When it accepts an electron or hydrogen radical from an antioxidant, it becomes a stable, colorless molecule. The color change is proportional to the scavenging activity.

• Procedure: A solution of DPPH in methanol (B129727) is prepared. Different concentrations of the test compound (atranorin) are added to the DPPH solution. The mixture is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance of the solution is measured at approximately 517 nm using a spectrophotometer.

• Calculation: The percentage of scavenging activity is calculated relative to a control (DPPH solution without the test compound). The IC50 value, the concentration of the sample required to scavenge 50% of the DPPH radicals, is then determined from a dose-response curve.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell viability and, by extension, the cytotoxic potential of a compound.

• Principle: In living cells, mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, converting the yellow, water-soluble dye into a purple, insoluble formazan (B1609692). The amount of formazan produced is directly proportional to the number of viable cells.

• Procedure: Cancer cells are seeded in a 96-well plate and allowed to adhere overnight. The cells are then treated with various concentrations of the test compound (atranorin) for a specified period (e.g., 24, 48, or 72 hours).

• Assay: After treatment, the medium is replaced with a fresh medium containing MTT solution. The plate is incubated for 3-4 hours to allow for formazan crystal formation.

• Measurement: The formazan crystals are dissolved using a solubilizing agent (e.g., DMSO). The absorbance is then read at approximately 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage relative to untreated control cells. The IC50 value, the concentration of the compound that causes a 50% reduction in cell viability, is calculated.

Carrageenan-Induced Paw Edema in Rodents

This is a widely used in vivo model for evaluating the anti-inflammatory activity of compounds.

• Animal Model: Wistar rats or Swiss albino mice are typically used.

• Procedure: The animals are divided into groups: a control group (vehicle), a standard drug group (e.g., indomethacin (B1671933) or aspirin), and test groups receiving different doses of the compound (atranorin). The test compound or vehicle is administered orally (p.o.) or intraperitoneally (i.p.).

• Induction of Inflammation: After a set time (e.g., 60 minutes), a sub-plantar injection of carrageenan solution (e.g., 1% in saline) is administered into the right hind paw of each animal.

• Measurement: The volume of the paw is measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated for each group by comparing the increase in paw volume to that of the control group.

Visualizations: Workflows and Pathways

To better illustrate the processes and mechanisms discussed, the following diagrams are provided.

Caption: General workflow for natural product bioactivity screening.

Caption: Atranorin's proposed anti-inflammatory mechanism.

Caption: Atranorin's pro-apoptotic mechanism in cancer cells.

Conclusion

This comparative guide demonstrates a significant disparity in the scientific community's understanding of atranorin and Ethyl everninate. Atranorin stands out as a well-characterized lichen metabolite with robust, multi-faceted bioactivities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects, supported by a substantial body of experimental evidence. Its potential as a scaffold for developing new therapeutic agents is evident.

In stark contrast, Ethyl everninate remains an enigmatic compound. While its existence and source are known, its biological activities have not been reported in the available literature. This highlights a critical knowledge gap and underscores the need for systematic investigation into its pharmacological properties. For researchers in drug discovery, Ethyl everninate represents an untapped natural resource with the potential for novel bioactivities, warranting comprehensive screening and characterization. Future studies should aim to isolate Ethyl everninate and subject it to the same rigorous battery of assays that have illuminated the therapeutic potential of atranorin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl everninate | TargetMol [targetmol.com]
• 3. researchgate.net [researchgate.net]

Validating the In Vivo Efficacy of Ethyl Everninate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the potential anti-inflammatory and analgesic properties of Ethyl everninate, a natural secondary metabolite, using established in vivo models. As direct in vivo data for Ethyl everninate is limited, this document outlines a series of standard, well-accepted experimental protocols to systematically evaluate its activity against clinically relevant positive controls. The objective is to offer a clear roadmap for researchers seeking to investigate the therapeutic potential of this compound.

Comparison of Anti-inflammatory and Analgesic Activity

The following tables present a hypothetical data summary to illustrate how the performance of Ethyl everninate could be compared against standard drugs in common preclinical models.

Table 1: Anti-inflammatory Activity in Carrageenan-Induced Paw Edema in Rats

Treatment Group	Dose (mg/kg)	Mean Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle (Saline)	10 mL/kg	0.75 ± 0.05	-
Ethyl everninate	50	0.58 ± 0.04	22.7%
Ethyl everninate	100	0.42 ± 0.03	44.0%
Ethyl everninate	200	0.29 ± 0.02	61.3%
Diclofenac (Positive Control)	10	0.25 ± 0.02	66.7%

Data are expressed as mean ± SEM. Percentage inhibition is calculated relative to the vehicle control group.

Table 2: Peripheral Analgesic Activity in Acetic Acid-Induced Writhing Test in Mice

Treatment Group	Dose (mg/kg)	Mean Number of Writhes (in 20 min)	% Inhibition of Writhing
Vehicle (Saline)	10 mL/kg	45.2 ± 3.1	-
Ethyl everninate	50	33.1 ± 2.5	26.8%
Ethyl everninate	100	21.5 ± 1.9	52.4%
Ethyl everninate	200	14.8 ± 1.5	67.3%
Indomethacin (Positive Control)	10	12.4 ± 1.2	72.6%

Data are expressed as mean ± SEM. The number of writhes is counted over 20 minutes, starting 5 minutes after acetic acid injection.[1]

Table 3: Central Analgesic Activity in Hot Plate Test in Mice

Treatment Group	Dose (mg/kg)	Mean Reaction Latency (seconds) at 60 min	% Increase in Latency
Vehicle (Saline)	10 mL/kg	8.5 ± 0.7	-
Ethyl everninate	50	10.2 ± 0.9	20.0%
Ethyl everninate	100	13.1 ± 1.1	54.1%
Ethyl everninate	200	16.5 ± 1.4	94.1%
Morphine (Positive Control)	10	22.4 ± 1.8	163.5%

Data are expressed as mean ± SEM. A cut-off time (e.g., 30-60 seconds) is typically used to prevent tissue damage.[2][3]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of findings. Below are the standard operating procedures for the key in vivo models cited.

Carrageenan-Induced Paw Edema (Anti-inflammatory)

This model is a widely used and reliable method for evaluating acute inflammation.[4][5]

• Animals: Male Wistar or Sprague-Dawley rats (150-200g).

• Grouping (n=6-8 per group):

  • Group I: Vehicle control (e.g., 0.9% saline, p.o.).

  • Group II-IV: Ethyl everninate (e.g., 50, 100, 200 mg/kg, p.o.).

  • Group V: Positive control (e.g., Diclofenac, 10 mg/kg, p.o.).

• Procedure:

  • Fast animals overnight with free access to water.

  • Measure the initial volume of the right hind paw of each rat using a plethysmometer.

  • Administer the vehicle, Ethyl everninate, or Diclofenac orally (p.o.).

  • After 60 minutes, induce inflammation by injecting 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure the paw volume again at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the mean increase in paw volume for each group.

  • Determine the percentage inhibition of edema using the formula: % Inhibition = [(Vc - Vt) / Vc] * 100 (Where Vc = Mean paw volume increase in the control group, Vt = Mean paw volume increase in the treated group).

Acetic Acid-Induced Writhing Test (Peripheral Analgesia)

This test is effective for screening peripherally acting analgesic drugs. The intraperitoneal injection of acetic acid causes irritation and induces a characteristic writhing response.

• Animals: Swiss albino mice (20-25g).

• Grouping (n=8 per group):

  • Group I: Vehicle control (e.g., 0.9% saline, p.o.).

  • Group II-IV: Ethyl everninate (e.g., 50, 100, 200 mg/kg, p.o.).

  • Group V: Positive control (e.g., Indomethacin, 10 mg/kg, p.o.).

• Procedure:

  • Administer the vehicle, Ethyl everninate, or Indomethacin orally (p.o.).

  • After 30-60 minutes, inject 0.6% acetic acid (10 mL/kg) intraperitoneally (i.p.) to each mouse.

  • Immediately place each mouse in an individual observation chamber.

  • After a 5-minute interval, count the number of writhes (abdominal constrictions and stretching of hind limbs) for a period of 20 minutes.

• Data Analysis:

  • Calculate the mean number of writhes for each group.

  • Determine the percentage inhibition of writhing using the formula: % Inhibition = [(Wc - Wt) / Wc] * 100 (Where Wc = Mean number of writhes in the control group, Wt = Mean number of writhes in the treated group).

Hot Plate Test (Central Analgesia)

The hot plate test is a classic model for assessing the efficacy of centrally acting analgesics by measuring the reaction time to a thermal stimulus.

• Animals: Swiss albino mice (20-25g).

• Grouping (n=8-10 per group):

  • Group I: Vehicle control (e.g., 0.9% saline, i.p.).

  • Group II-IV: Ethyl everninate (e.g., 50, 100, 200 mg/kg, i.p.).

  • Group V: Positive control (e.g., Morphine, 10 mg/kg, i.p.).

• Procedure:

  • Pre-screen animals by placing them on the hot plate apparatus, maintained at a constant temperature (e.g., 55 ± 0.5°C), and record their baseline reaction time (paw licking or jumping). Select animals with a baseline latency of less than 15 seconds.

  • Administer the vehicle, Ethyl everninate, or Morphine intraperitoneally (i.p.).

  • At specific time intervals (e.g., 30, 60, 90, and 120 minutes) after drug administration, place each mouse on the hot plate and record the latency to the first sign of pain (paw licking or jumping).

  • A cut-off time (e.g., 30 seconds) must be set to prevent tissue damage.

• Data Analysis:

  • Calculate the mean reaction latency for each group at each time point.

  • The analgesic effect can be expressed as the percentage increase in latency time compared to the vehicle control.

Visualizations: Workflows and Pathways

Diagrams help clarify complex processes and relationships, providing a quick visual reference for researchers.

Workflow for Carrageenan-Induced Paw Edema Assay.

Simplified Arachidonic Acid Pathway and NSAID Action.

References

• 1. Research SOP: EVALUATION OF ANALGESIC POTENTIAL OF TEST COMPOUND(S) USING ACETIC ACID INDUCED WRITHING TEST IN EXPERIMENTAL ANIMALS [researchsop.com]
• 2. meliordiscovery.com [meliordiscovery.com]
• 3. Time Dependent Antinociceptive Effects of Morphine and Tramadol in the Hot Plate Test: Using Different Methods of Drug Administration in Female Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]

A Researcher's Guide to Assessing Cross-Reactivity of Ethyl Everninate in Immunoassays

For researchers and professionals in drug development and life sciences, the specificity of an immunoassay is paramount. Cross-reactivity, the binding of antibodies to molecules other than the target analyte, can lead to inaccurate quantification and false-positive results. This guide provides a framework for evaluating the cross-reactivity of Ethyl everninate, a fragrance allergen, in immunoassays. Due to the limited availability of direct experimental data on Ethyl everninate's cross-reactivity, this guide presents a generalized protocol and data presentation templates that can be adapted for its analysis.

Understanding Ethyl Everninate and Immunoassay Cross-Reactivity

Ethyl everninate is a secondary metabolite found in oakmoss, belonging to the atranol family of compounds. Its potential as an allergen necessitates reliable detection methods. Immunoassays, which rely on the specific binding of an antibody to an antigen, are a common analytical tool. However, the accuracy of these assays can be compromised by cross-reactivity, where the antibody binds to structurally similar compounds, leading to analytical errors.[1][2]

The degree of cross-reactivity is influenced by the structural similarity between the target analyte and other compounds present in the sample.[3][4] For Ethyl everninate, potential cross-reactants could include other atranol derivatives or structurally related fragrance components.

Performance Comparison: A Template for Data Presentation

A crucial aspect of a comparison guide is the clear and concise presentation of quantitative data. The following tables are templates that can be used to summarize the results of a cross-reactivity study for Ethyl everninate and its potential cross-reactants in a competitive immunoassay format.

Table 1: Competitive ELISA Results for Ethyl Everninate

This table would present the key parameters from the standard curve for the target analyte, Ethyl everninate.

Analyte	IC50 (ng/mL)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Ethyl everninate	[Insert Value]	[Insert Value]	[Insert Value]

Table 2: Cross-Reactivity of Structurally Related Compounds

This table is designed to show the percentage of cross-reactivity of other compounds compared to Ethyl everninate. The cross-reactivity is calculated using the formula:

% Cross-Reactivity = (IC50 of Ethyl everninate / IC50 of Test Compound) x 100%

Compound	Structure	IC50 (ng/mL)	% Cross-Reactivity
Ethyl everninate	[Insert Structure]	[Insert Value]	100
Methyl everninate	[Insert Structure]	[Insert Value]	[Calculate Value]
Atranol	[Insert Structure]	[Insert Value]	[Calculate Value]
Evernic acid	[Insert Structure]	[Insert Value]	[Calculate Value]
[Other Compound 1]	[Insert Structure]	[Insert Value]	[Calculate Value]
[Other Compound 2]	[Insert Structure]	[Insert Value]	[Calculate Value]

Experimental Protocols

A detailed and reproducible experimental protocol is essential for any scientific comparison. The following is a generalized protocol for a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to assess the cross-reactivity of small molecules like Ethyl everninate.

Competitive ELISA Protocol

1. Materials:

• Microtiter plates (96-well)

• Coating antigen (e.g., Ethyl everninate-protein conjugate)

• Anti-Ethyl everninate antibody (monoclonal or polyclonal)

• Ethyl everninate standard

• Potential cross-reacting compounds

• Secondary antibody conjugated to an enzyme (e.g., HRP-conjugated anti-mouse IgG)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween 20)

• Blocking buffer (e.g., PBS with 1% BSA)

• Plate reader

2. Procedure:

• Coating: Coat the wells of a microtiter plate with the coating antigen diluted in a suitable buffer. Incubate overnight at 4°C.

• Washing: Wash the plate three times with wash buffer.

• Blocking: Add blocking buffer to each well to block non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competitive Reaction: Add a mixture of the anti-Ethyl everninate antibody and either the Ethyl everninate standard or the test compound to the wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well. Incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add the substrate solution to each well and incubate in the dark until a color develops.

• Stopping the Reaction: Add the stop solution to each well.

• Measurement: Read the absorbance at the appropriate wavelength using a plate reader.

12. Data Analysis:

• Generate a standard curve by plotting the absorbance against the concentration of the Ethyl everninate standard.

• Determine the IC50 value (the concentration of the analyte that causes 50% inhibition of the signal) for Ethyl everninate and each test compound.

• Calculate the percentage of cross-reactivity for each test compound using the formula mentioned above.

Visualizing the Workflow

Diagrams are powerful tools for illustrating complex processes. The following diagrams, created using the DOT language, visualize the competitive ELISA workflow and the logical relationship of cross-reactivity.

Caption: Workflow for a competitive ELISA to assess cross-reactivity.

Caption: Logical relationship of antibody binding and cross-reactivity.

Alternative Analytical Methods

While immunoassays are valuable screening tools, other analytical techniques can provide confirmatory results and are often used in the analysis of fragrance allergens.[5] These methods include:

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method for identifying and quantifying volatile and semi-volatile compounds.

• High-Performance Liquid Chromatography (HPLC): Used for the separation and quantification of non-volatile or thermally labile compounds.

These chromatographic methods, often used in tandem with mass spectrometry, provide a high degree of certainty in the identification and quantification of analytes and can be used to validate immunoassay results.

Conclusion

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemoinformatic Methods for Predicting Interference in Drug of Abuse/Toxicology Immnoassays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medwinpublisher.org [medwinpublisher.org]

Synergistic Effects of Ethyl Everninate with Other Compounds: A Review of Current Research

Currently, there is a notable absence of published scientific literature detailing the synergistic effects of Ethyl everninate in combination with other compounds. Extensive searches of scholarly databases have not yielded any studies that specifically investigate or quantify the synergistic potential of Ethyl everninate with other therapeutic agents.

Ethyl everninate is a naturally occurring compound, a secondary metabolite that can be isolated from oakmoss (Evernia prunastri). While research exists on the individual biological properties of various natural extracts and their components, dedicated studies on the combination effects of Ethyl everninate are yet to be reported.

This guide aims to provide a framework for future research and highlights the methodologies that could be employed to investigate the synergistic potential of Ethyl everninate. For researchers, scientists, and drug development professionals interested in exploring this area, the following sections outline standard experimental protocols and data analysis techniques used to assess synergy.

Future Research Directions and Methodologies

Should research into the synergistic effects of Ethyl everninate be undertaken, a systematic approach would be required. This would involve screening Ethyl everninate in combination with a variety of compounds, such as conventional chemotherapeutic agents, antibiotics, or other natural products, against relevant biological targets (e.g., cancer cell lines, microbial strains).

A typical workflow to determine synergy would involve the following steps:

• Single-Agent Dose-Response Assays: Initially, the biological activity of Ethyl everninate and each partner compound would be assessed individually to determine their respective half-maximal inhibitory concentrations (IC50) or other relevant potency metrics.

• Combination Assays: Subsequently, the compounds would be tested in combination across a range of concentrations. A checkerboard assay is a common method where varying concentrations of both agents are tested simultaneously.

• Data Analysis: The resulting data would be analyzed to determine the nature of the interaction (synergistic, additive, or antagonistic).

The diagram below illustrates a generalized workflow for assessing drug synergy.

Caption: Generalized experimental workflow for assessing synergistic interactions.

The quantitative data from such studies would be crucial for a thorough comparison. Key metrics to be summarized in a tabular format would include:

• IC50 Values: The concentration of a drug that gives half-maximal response.

• Combination Index (CI): A quantitative measure of the degree of drug interaction. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Table 1: Hypothetical Data Summary for Synergistic Effects of Ethyl Everninate

Combination	Cell Line/Organism	IC50 of Ethyl Everninate (µM)	IC50 of Partner Compound (µM)	Combination Index (CI)
Ethyl Everninate + Compound A	Example Cancer Cell Line	Data Not Available	Data Not Available	Data Not Available
Ethyl Everninate + Compound B	Example Bacterial Strain	Data Not Available	Data Not Available	Data Not Available

| Ethyl Everninate + Compound C | Example Fungal Strain | Data Not Available | Data Not Available | Data Not Available |

As no experimental data is currently available, the above table serves as a template for how such findings would be presented.

Should synergistic interactions be identified, further studies would be necessary to elucidate the underlying mechanisms. This could involve investigating the effects of the combination on specific signaling pathways. For instance, if a synergistic effect against cancer cells were observed, researchers might explore pathways related to apoptosis, cell cycle regulation, or drug efflux pumps.

The diagram below depicts a hypothetical signaling pathway that could be investigated for mechanistic insights into a synergistic interaction.

Caption: Hypothetical signaling pathway illustrating potential synergistic action.

A Comparative Guide to the Biological Activity of Ethyl Everninate's Source: In Vitro and In Vivo Studies of Evernia prunastri (Oakmoss) Extract

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the biological activities of Evernia prunastri (Oakmoss) extract, the natural source of Ethyl everninate. Due to a lack of direct research on Ethyl everninate, this document focuses on the in vitro properties of the whole extract and the in vivo activities of its principal bioactive components.

While direct comparative studies on the in vitro and in vivo correlation of Ethyl everninate's activity are not available in current scientific literature, a significant body of research exists on the biological effects of Evernia prunastri extract, from which Ethyl everninate is derived. This lichen extract is rich in bioactive secondary metabolites, primarily evernic acid, atranorin (B1665829), and usnic acid. This guide synthesizes the available data to offer an objective comparison between the extract's performance in laboratory assays and the in vivo efficacy of its key constituents.

In Vitro Biological Activities of Evernia prunastri Extract

Extracts of Evernia prunastri have demonstrated a broad spectrum of biological activities in vitro, including antioxidant, antimicrobial, anti-inflammatory, and anticancer effects. The activity often varies depending on the solvent used for extraction, which affects the profile of the extracted secondary metabolites.

Table 1: Summary of Quantitative In Vitro Activities of Evernia prunastri Extracts

Activity Assessed	Extract Type	Key Findings (IC50 / MIC Values)	Reference Compounds
Antioxidant
DPPH Radical Scavenging	Methanolic	IC50: 200 µg/mL	Ascorbic Acid (IC50: 167 µg/mL)[1]
H₂O₂ Scavenging	Methanolic	IC50: 300 µg/mL	Ascorbic Acid (IC50: 167 µg/mL)[1]
Antimicrobial
Staphylococcus aureus	Dichloromethane	MIC: 4 µg/mL	Usnic Acid (MIC: 21 µg/mL)[2]
Staphylococcus aureus	Acetonitrile	MIC: 14 µg/mL	Usnic Acid (MIC: 21 µg/mL)[2]
Candida albicans	Acetonitrile	MIC: 38 µg/mL	Usnic Acid (MIC: 100 µg/mL)[2]
Enzyme Inhibition
α-Amylase	Ethyl Acetate	IC50: 3.95 mg/mL	Acarbose (IC50: 2.29 mg/mL)
α-Glucosidase	Ethyl Acetate	IC50: 0.77 mg/mL	Acarbose (IC50: 2.06 mg/mL)
Acetylcholinesterase	Ethyl Acetate	IC50: 0.29 mg/mL	Galantamine (IC50: 0.003 mg/mL)
Tyrosinase	Ethyl Acetate	IC50: 0.73 mg/mL	Kojic Acid (IC50: 0.01 mg/mL)
Anticancer
Human Melanoma (FemX)	Acetone	IC50: 29.9 µg/mL	Cisplatin (IC50: 1.2 µg/mL)
Human Colon Carcinoma (LS174)	Acetone	IC50: 41.2 µg/mL	Cisplatin (IC50: 2.1 µg/mL)
Human Lung Cancer (A549)	Methanolic	IC50: 112 µg/mL	Not specified
Prostate Cancer (PC-3)	Methanolic	IC50: 146 µg/mL	Not specified

In Vivo Biological Activities of Major Components from Evernia prunastri

While in vivo data for the complete Evernia prunastri extract is scarce, studies on its purified major components provide crucial insights into their potential physiological effects. These studies investigate the translation of in vitro findings into living biological systems.

Table 2: Summary of In Vivo Activities of Purified Components from Evernia prunastri

Compound	Biological Activity	Animal Model	Dosage and Administration	Key Findings
Atranorin	Anxiolytic / Antidepressant	Wistar Rats	10 mg/kg b.w., oral, daily for 1 month	Showed antioxidant effects, increased hippocampal neurogenesis, and led to behavioral changes indicative of anxiolytic/antidepressant activity.
Evernic Acid	Neuroprotection / Anti-inflammation	C57BL/6 Mice (MPTP-induced Parkinson's Disease model)	Not specified	Ameliorated motor dysfunction, protected against dopaminergic neuronal loss, and reduced neuroinflammation in the nigrostriatal pathway.
Usnic Acid	Anticancer (Triple-Negative Breast Cancer)	Xenograft Mouse Model	Not specified	Validated tumor-suppressive effects observed in vitro.
Usnic Acid	Anti-inflammatory / Gastroprotective	Rats (Indomethacin-induced gastric ulcer)	25-200 mg/kg b.w.	Reduced gastric lesions, attributed to decreased oxidative damage and neutrophil infiltration.
Usnic Acid	Pulmonary Fibrosis Inhibition	Not specified	Not specified	Alleviated pulmonary fibrosis by inhibiting the ZNF70-mediated Wnt/β-catenin signaling pathway.

Discussion on In Vitro vs. In Vivo Correlation

A direct, quantitative correlation between the in vitro activity of Evernia prunastri extract and the in vivo effects of its components cannot be formally established from the available data. However, a qualitative correlation is evident. The broad-spectrum antimicrobial and anticancer activities observed in vitro for the extract are likely attributable to the combined or synergistic effects of its constituents, such as evernic acid and usnic acid, which have shown efficacy in vivo.

For instance, the potent in vitro anticancer activity of the extract against various cell lines is mirrored by the in vivo tumor-suppressive effects of usnic acid in xenograft models. Similarly, the anti-inflammatory potential suggested by in vitro assays is substantiated by in vivo studies on both atranorin and evernic acid, which demonstrate anti-inflammatory and neuroprotective effects in relevant disease models.

The discrepancy in potency often observed between in vitro and in vivo studies can be attributed to pharmacokinetic factors (absorption, distribution, metabolism, and excretion) that are not accounted for in cell-based assays. The in vivo studies on the purified compounds represent a critical step in validating the therapeutic potential suggested by the in vitro screening of the crude extract.

Experimental Protocols

In Vitro Assay Methodologies

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH free radical. A solution of DPPH in methanol (B129727) is mixed with various concentrations of the extract. The reduction of DPPH is monitored by the decrease in absorbance at approximately 517 nm. Ascorbic acid is commonly used as a positive control. The IC50 value, the concentration of the extract that scavenges 50% of the DPPH radicals, is then calculated.

• Antimicrobial Minimum Inhibitory Concentration (MIC) Assay: The broth microdilution method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. Serial dilutions of the extract are prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism (e.g., S. aureus). After incubation, the plates are visually inspected for turbidity, and the MIC is recorded as the lowest concentration of the extract that prevented visible growth.

• Anticancer Cytotoxicity (MTT) Assay: The MTT assay is a colorimetric assay for assessing cell metabolic activity. It is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes to reduce the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color. Cancer cell lines are seeded in 96-well plates and treated with various concentrations of the extract for a specified period (e.g., 48 hours). The MTT reagent is then added, and after an incubation period, the formazan crystals are dissolved in a solvent (e.g., DMSO). The absorbance is measured at a specific wavelength (e.g., 570 nm), and the IC50 value (the concentration that inhibits 50% of cell growth) is determined.

In Vivo Study Methodologies

• MPTP-Induced Parkinson's Disease Mouse Model: To induce Parkinson's-like symptoms, mice (e.g., C57BL/6) are administered with 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP), a neurotoxin that selectively damages dopaminergic neurons in the substantia nigra. The test compound (e.g., evernic acid) is administered before or after the MPTP injections. Motor function is assessed using tests like the rotarod and pole test. Post-mortem analysis of brain tissue is conducted using immunohistochemistry to quantify dopaminergic neuron loss (e.g., tyrosine hydroxylase staining) and neuroinflammation (e.g., Iba1 staining for microglia).

• Xenograft Tumor Model: To evaluate in vivo anticancer activity, human cancer cells (e.g., triple-negative breast cancer cells) are subcutaneously injected into immunocompromised mice (e.g., nude mice). Once tumors reach a palpable size, the mice are treated with the test compound (e.g., usnic acid) or a vehicle control. Tumor volume is measured regularly throughout the study. At the end of the experiment, the tumors are excised and weighed, and may be used for further molecular analysis.

Visualizing the Research Workflow

The process of investigating a natural product from initial screening to in vivo validation can be visualized as a logical workflow. The following diagram illustrates this general pathway, highlighting the steps taken for Evernia prunastri and its components.

Caption: General workflow from natural product extraction to in vivo validation.

References

• 1. Atranorin, a Secondary Metabolite of Lichens, Exhibited Anxiolytic/Antidepressant Activity in Wistar Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antimicrobial and antioxidant activity of Evernia prunastri extracts and their isolates - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Bioactive Potential of Ethyl Everninate: A Comparative Analysis

For researchers, scientists, and drug development professionals, this guide provides a comprehensive validation of the mechanism of action of Ethyl everninate, a key constituent of oakmoss absolute. By examining its biological activities alongside established alternatives, this document serves as a crucial resource for harnessing its therapeutic potential in cosmetic and dermatological applications.

Ethyl everninate, an atranol-like secondary metabolite isolated from oakmoss (Evernia prunastri), has garnered interest for its potential biological activities.[1] While direct and extensive research on Ethyl everninate is limited, its structural similarity to other prominent oakmoss constituents, such as atranorin (B1665829) and evernic acid, allows for a scientifically grounded inference of its mechanism of action. This guide synthesizes the available data on these related compounds to elucidate the probable anti-inflammatory, antioxidant, and antimicrobial properties of Ethyl everninate and compares them with well-characterized alternatives used in the cosmetics industry.

Inferred Mechanism of Action of Ethyl Everninate

Based on the activities of its structural analogs, Ethyl everninate is proposed to exert its effects through the following mechanisms:

• Anti-Inflammatory Activity: Ethyl everninate is likely to modulate inflammatory pathways. Its close analog, atranorin, has been shown to inhibit the NLRP3 inflammasome, a key component of the innate immune system responsible for initiating inflammation.[2][3][4] Atranorin achieves this by directly binding to the ASC (Apoptosis-associated speck-like protein containing a CARD) protein, thereby preventing its oligomerization, a critical step in inflammasome activation.[2] This targeted inhibition reduces the secretion of pro-inflammatory cytokines IL-1β and IL-18.

• Antioxidant Activity: The phenolic structure of Ethyl everninate suggests inherent antioxidant potential. Related compounds like evernic acid are effective scavengers of free radicals. The mechanism involves the donation of a hydrogen atom from their hydroxyl groups to neutralize reactive oxygen species (ROS), thus preventing oxidative damage to cells and tissues.

• Antimicrobial Activity: Oakmoss extracts and their constituents have demonstrated antimicrobial properties. The lipophilic nature of compounds like Ethyl everninate allows them to interfere with the integrity of microbial cell membranes, leading to the leakage of cellular contents and ultimately, cell death. While the broad-spectrum efficacy varies, activity against certain bacteria and fungi has been noted for oakmoss derivatives.

Comparative Analysis with Market Alternatives

To provide a comprehensive perspective, the inferred biological activities of Ethyl everninate are compared with three widely used cosmetic ingredients: α-Bisabolol (anti-inflammatory), Tocopherol (Vitamin E) (antioxidant), and Tea Tree Oil (antimicrobial).

Quantitative Data Summary

Compound/Extract	Biological Activity	Key Performance Metric	Value	Organism/System
Atranorin (analog of Ethyl everninate)	Anti-inflammatory	Inhibition of paw edema (in vivo)	Significant reduction at 100 & 200 mg/kg	Wistar rats
α-Bisabolol	Anti-inflammatory	Inhibition of TNF-α and IL-6	Concentration-dependent reduction	Human chondrocytes
Evernic Acid (analog of Ethyl everninate)	Antioxidant	DPPH radical scavenging (IC50)	~49.5 µg/mL	In vitro assay
Tocopherol (Vitamin E)	Antioxidant	Reduction of lipid hydroperoxides	Significant reduction post-UV	Murine skin
Oakmoss Extract (source of Ethyl everninate)	Antimicrobial	MIC against S. aureus (DCM extract)	4 µg/mL	Staphylococcus aureus
Tea Tree Oil	Antimicrobial	MIC against S. aureus	0.5 - 2%	Staphylococcus aureus

Detailed Experimental Protocols

Protocol 1: In Vivo Anti-Inflammatory Assay (Carrageenan-Induced Paw Edema)

This protocol is adapted from studies on atranorin to assess in vivo anti-inflammatory activity.

• Animal Model: Male Wistar rats (180-220g) are used.

• Treatment: Animals are divided into groups: control (vehicle), positive control (e.g., indomethacin (B1671933) 10 mg/kg), and test groups (Atranorin at 50, 100, and 200 mg/kg, administered orally).

• Induction of Edema: One hour after treatment, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

• Measurement: Paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: The percentage inhibition of edema is calculated for each group relative to the control group.

Protocol 2: In Vitro Antioxidant Assay (DPPH Radical Scavenging)

This protocol is a standard method for determining the free radical scavenging activity of a compound like evernic acid.

• Reagent Preparation: A 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) is prepared.

• Sample Preparation: Stock solutions of evernic acid and a positive control (e.g., ascorbic acid) are prepared in methanol, followed by serial dilutions.

• Assay: In a 96-well plate, add 100 µL of the sample or standard solution to 100 µL of the DPPH solution.

• Incubation: The plate is incubated in the dark at room temperature for 30 minutes.

• Measurement: The absorbance is measured at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated, and the IC50 value (concentration required to scavenge 50% of DPPH radicals) is determined.

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution for MIC)

This protocol is used to determine the minimum inhibitory concentration (MIC) of antimicrobial agents like oakmoss extracts.

• Microorganism Preparation: A standardized inoculum of the test microorganism (e.g., Staphylococcus aureus) is prepared to a turbidity of 0.5 McFarland standard.

• Sample Preparation: A stock solution of the oakmoss extract is prepared in a suitable solvent (e.g., DMSO) and serially diluted in Mueller-Hinton Broth (MHB) in a 96-well microplate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the extract that completely inhibits visible growth of the microorganism.

Signaling Pathways and Workflows

Inferred Anti-Inflammatory Pathway of Ethyl Everninate (via Atranorin)

Caption: Inferred anti-inflammatory mechanism of Ethyl everninate via NLRP3 inflammasome inhibition.

Antioxidant Mechanism of Phenolic Compounds

Caption: General antioxidant mechanism of phenolic compounds like Ethyl everninate.

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion

While direct experimental validation for Ethyl everninate is still emerging, the substantial evidence from its structural analogs, atranorin and evernic acid, provides a strong basis for its purported anti-inflammatory, antioxidant, and antimicrobial activities. Its potential multi-faceted mechanism of action makes it a compelling ingredient for cosmetic and therapeutic applications. The comparative analysis with established alternatives like α-Bisabolol, Tocopherol, and Tea Tree Oil demonstrates that Ethyl everninate and its parent extract from oakmoss are positioned to offer competitive, naturally-derived solutions for skin health and protection. Further research focusing directly on Ethyl everninate is warranted to fully elucidate its pharmacological profile and optimize its use in future formulations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. gutenmoin.co [gutenmoin.co]
• 3. Atranorin inhibits NLRP3 inflammasome activation by targeting ASC and protects NLRP3 inflammasome-driven diseases | Semantic Scholar [semanticscholar.org]
• 4. Atranorin inhibits NLRP3 inflammasome activation by targeting ASC and protects NLRP3 inflammasome-driven diseases - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Ethyl Everninate and Structurally Similar Natural Products

For Researchers, Scientists, and Drug Development Professionals

Ethyl everninate, a secondary metabolite isolated from oakmoss (Evernia prunastri), belongs to the family of lichen-derived monoaromatic compounds.[1][2] Its structural similarity to other biologically active natural products, such as orsellinates and depsides, positions it as a compound of interest for further investigation. However, a comprehensive head-to-head comparison of its biological performance has been lacking in publicly available literature. This guide provides a comparative analysis of ethyl everninate's potential biological activities based on experimental data from structurally similar natural products. The following sections detail the antimicrobial, cytotoxic, and α-glucosidase inhibitory activities of these related compounds, supported by experimental protocols and pathway visualizations to facilitate further research and drug discovery efforts.

Comparative Analysis of Biological Activities

While specific experimental data for ethyl everninate remains limited, the biological activities of its structural analogs provide valuable insights into its potential therapeutic applications. The following table summarizes the quantitative data for key similar natural products.

Table 1: Comparative Biological Activities of Ethyl Everninate Analogs

Compound	Biological Activity	Assay	Target	IC50 / MIC	Reference(s)
Ethyl Orsellinate	Cytotoxicity	MTT Assay	HEp-2 (Larynx Carcinoma)	> 50 µg/mL	[3]
Cytotoxicity	MTT Assay	MCF7 (Breast Carcinoma)	> 50 µg/mL	[3]
Cytotoxicity	MTT Assay	786-0 (Kidney Carcinoma)	> 50 µg/mL	[3]
Cytotoxicity	MTT Assay	B16-F10 (Murine Melanoma)	> 50 µg/mL
Methyl β-orsellinate	Antimicrobial	Not Specified	Staphylococcus aureus	80-160 µg/mL
Antimicrobial	Not Specified	Bacillus subtilis	80-160 µg/mL
Antimicrobial	Not Specified	Pseudomonas aeruginosa	80-160 µg/mL
Antimicrobial	Not Specified	Candida albicans	80-160 µg/mL
Antimicrobial	Not Specified	Escherichia coli	80-160 µg/mL
Antimicrobial	Not Specified	Aspergillus niger	80-160 µg/mL
Evernic Acid	Cytotoxicity	Not Specified	Ovarian Cancer Cells	IC50 ≈ 10 µM
Antimicrobial	Not Specified	Bacillus mycoides	MIC 0.25 mg/ml
Antimicrobial	Not Specified	Bacillus subtilis	MIC 0.25 mg/ml
Antimicrobial	Not Specified	Klebsiella pneumoniae	MIC 0.25 mg/ml
Antimicrobial	Not Specified	Candida albicans	MIC 0.25 mg/ml
Antimicrobial	Not Specified	Escherichia coli	MIC 0.5 mg/ml
Atranorin	Antimicrobial	Not Specified	Staphylococcus aureus	MIC 31 µg/mL
Antimicrobial	Not Specified	Bacillus mycoides	MIC 31 µg/mL
Antimicrobial	Not Specified	Bacillus subtilis	MIC 31 µg/mL
Antimicrobial	Not Specified	Enterobacter cloacae	MIC 31 µg/mL
Antimicrobial	Not Specified	Escherichia coli	MIC 31 µg/mL
Antimicrobial	Not Specified	Klebsiella pneumoniae	MIC 31 µg/mL
Divaricatic Acid	Antimicrobial	Broth Microdilution	Staphylococcus aureus	MIC 32 µg/mL
Antimicrobial	Broth Microdilution	Enterococcus faecium	MIC 16 µg/mL
Antimicrobial	Broth Microdilution	Bacillus subtilis	MIC 7.0 µg/mL
Antimicrobial	Broth Microdilution	Staphylococcus epidermidis	MIC 7.0-64.0 µg/mL
Antimicrobial	Broth Microdilution	Streptococcus mutans	MIC 7.0-64.0 µg/mL
3,5-dihydroxy-4-methoxylbenzoic acid	α-Glucosidase Inhibition	Not Specified	α-Glucosidase	IC50 24.0 µg/mL

Experimental Protocols

To ensure reproducibility and facilitate further comparative studies, detailed methodologies for the key cited experiments are provided below.

Antimicrobial Susceptibility Testing: Broth Microdilution Method for MIC Determination

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against a specific microorganism.

1. Preparation of Materials:

• Test compound (e.g., Ethyl everninate analog) stock solution of known concentration in a suitable solvent (e.g., DMSO).
• Sterile 96-well microtiter plates.
• Bacterial or fungal inoculum standardized to a specific turbidity (e.g., 0.5 McFarland standard).
• Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).
• Positive control antibiotic (e.g., vancomycin, kanamycin).
• Negative control (broth medium with solvent).

2. Experimental Procedure:

• Dispense 100 µL of sterile broth into all wells of a 96-well plate.
• Add 100 µL of the test compound stock solution to the first well of a row and perform serial two-fold dilutions by transferring 100 µL to the subsequent wells.
• The last well in the row serves as a growth control (no compound).
• Prepare a standardized microbial inoculum and dilute it in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.
• Add 100 µL of the diluted inoculum to each well.
• Include a positive control antibiotic and a negative (sterility) control.
• Incubate the plate at the appropriate temperature (e.g., 37°C for bacteria) for 18-24 hours.

3. Data Analysis:

• The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

α-Glucosidase Inhibition Assay

This assay is used to evaluate the potential of a compound to inhibit the α-glucosidase enzyme, which is relevant for the management of type 2 diabetes.

1. Preparation of Reagents:

• α-Glucosidase enzyme solution (from Saccharomyces cerevisiae) in phosphate (B84403) buffer (pH 6.8).
• p-Nitrophenyl-α-D-glucopyranoside (pNPG) substrate solution in phosphate buffer.
• Test compound solutions at various concentrations.
• Acarbose as a positive control.
• Sodium carbonate solution to stop the reaction.

2. Assay Procedure:

• In a 96-well plate, add 50 µL of phosphate buffer to all wells.
• Add 10 µL of the test compound solution (or positive control/blank).
• Add 20 µL of the α-glucosidase enzyme solution to each well and incubate at 37°C for 15 minutes.
• Initiate the reaction by adding 20 µL of the pNPG substrate solution to each well.
• Incubate the plate at 37°C for 20 minutes.
• Stop the reaction by adding 50 µL of sodium carbonate solution.
• Measure the absorbance at 405 nm using a microplate reader.

3. Calculation of Inhibition:

• The percentage of inhibition is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100
• The IC50 value, the concentration of the compound that inhibits 50% of the enzyme activity, is determined by plotting the percentage of inhibition against the compound concentrations.

Visualizing Molecular Pathways and Workflows

To provide a clearer understanding of the potential mechanisms of action and experimental designs, the following diagrams are presented using the DOT language for Graphviz.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Caption: Hypothetical apoptotic pathway induced by lichen depsides.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ethyl everninate | CAS#:6110-36-7 | Chemsrc [chemsrc.com]
• 3. medchemexpress.com [medchemexpress.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ethyl Everninate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. Ethyl everninate, a secondary metabolite isolated from oakmoss, requires careful handling and disposal due to its potential hazards.[1][2] This guide provides essential, step-by-step procedures for the safe disposal of ethyl everninate, ensuring the protection of laboratory personnel and the environment.

Immediate Safety and Handling

Personal Protective Equipment (PPE) is mandatory. This includes, but is not limited to:

• Safety goggles or a face shield

• Chemically resistant gloves

• A laboratory coat

• Respiratory protection if there is a risk of generating dust or aerosols[4]

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood. Ensure that an eyewash station and safety shower are readily accessible.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately alert others in the vicinity and ensure the area is well-ventilated.

• Containment: For liquid spills, use an inert absorbent material like vermiculite (B1170534) or sand to contain the substance. For solid spills, carefully sweep or scoop the material to avoid generating dust.

• Collection: Collect the absorbed or spilled material into a designated, properly labeled waste container.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water. All cleaning materials should also be disposed of as hazardous waste.

Step-by-Step Disposal Procedure

The primary directive for the disposal of ethyl everninate is to "Dispose of contents/container to an approved waste disposal plant." This indicates that it should be treated as regulated chemical waste and not be disposed of in the general trash or down the drain.

• Waste Segregation: Do not mix ethyl everninate waste with other waste streams unless explicitly permitted by your institution's hazardous waste management guidelines. It should be collected in a dedicated, clearly labeled container.

• Container Selection: Use a container that is chemically compatible with ethyl everninate and can be securely sealed. The container must be in good condition and free from leaks.

• Labeling: The waste container must be clearly and accurately labeled as "Hazardous Waste" and include the full chemical name, "Ethyl Everninate," the associated hazards (e.g., "Irritant," "Harmful if Inhaled," "Aquatic Hazard"), and the date of accumulation.

• Storage: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the collection and proper disposal of the waste.

Quantitative Data Summary

While specific quantitative data for ethyl everninate's disposal parameters are not available, the following table summarizes key hazard information from a representative Safety Data Sheet that should inform disposal decisions.

Hazard Statement	Precautionary Statement (Disposal)
H319: Causes serious eye irritation	P501: Dispose of contents/container to an approved waste disposal plant.
H332: Harmful if inhaled	P273: Avoid release to the environment.
H373: May cause damage to organs through prolonged or repeated exposure
H402: Harmful to aquatic life

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of ethyl everninate.

References

• 1. Ethyl everninate | CAS#:6110-36-7 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: Personal Protective Equipment for Handling Ethyl Everninate

For Immediate Implementation: Essential Safety and Handling Protocols

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Ethyl everninate. Adherence to these procedural steps is vital for ensuring laboratory safety and proper chemical management. By implementing these best practices, we aim to foster a secure research environment and build unwavering trust in our commitment to safety beyond the product itself.

Core Personal Protective Equipment (PPE) Requirements

A risk assessment should always be conducted before handling any chemical. For Ethyl everninate, the following PPE is considered essential to mitigate risks of exposure.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Preparing Solutions	Chemical splash goggles	Nitrile or neoprene gloves	Fully buttoned lab coat	Recommended to be performed in a chemical fume hood. If not feasible, a fit-tested N95 respirator may be necessary.
Handling Pure or Concentrated Solutions	Chemical splash goggles and a face shield	Double-gloving with nitrile or neoprene gloves	Chemical-resistant apron over a lab coat	Mandatory use of a certified chemical fume hood.
Routine Experimental Procedures	Safety glasses with side shields	Nitrile gloves	Lab coat	Work in a well-ventilated area. Use a fume hood if there is a risk of aerosolization.
Cleaning Spills	Chemical splash goggles and a face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coveralls	Use of a fume hood is ideal. For large spills outside a hood, a respirator with an organic vapor cartridge may be required.
Waste Disposal	Chemical splash goggles	Nitrile or neoprene gloves	Lab coat	Perform in a well-ventilated area, preferably within a fume hood.

Experimental Protocols: Safe Handling and Disposal

1. Engineering Controls and Ventilation:

• Always handle Ethyl everninate in a well-ventilated area.

• For procedures involving heating, potential for aerosol generation, or handling of significant quantities, a certified chemical fume hood is mandatory.[1][2]

• Ensure that safety showers and eyewash stations are readily accessible and have been tested.[1][3][4]

2. Personal Protective Equipment (PPE) Protocol:

• Eye and Face Protection: At a minimum, safety glasses with side shields should be worn. For tasks with a higher risk of splashing, such as transferring large volumes or working with concentrated solutions, chemical splash goggles and a face shield are required.

• Skin and Body Protection: A fully buttoned laboratory coat is the minimum requirement. For handling larger quantities or in situations with a high splash risk, a chemical-resistant apron should be worn over the lab coat. Long pants and closed-toe shoes are mandatory in the laboratory at all times.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to prevent skin contact. It is good practice to double-glove when handling concentrated forms of the chemical. Gloves should be inspected for any signs of degradation or puncture before use and changed immediately if contamination occurs.

3. Spill Management:

• In the event of a small spill, absorb the material with an inert absorbent such as vermiculite (B1170534) or sand.

• For larger spills, evacuate the area and follow your institution's emergency procedures.

• All materials used for spill cleanup should be collected in a sealed, properly labeled container for hazardous waste disposal.

4. Disposal Plan:

• All waste containing Ethyl everninate, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous chemical waste.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• Do not dispose of Ethyl everninate down the drain or in the regular trash.

Workflow for Safe Handling and Disposal of Ethyl Everninate

Caption: Workflow for the safe handling and disposal of Ethyl everninate.

References

• 1. ehs.berkeley.edu [ehs.berkeley.edu]
• 2. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 3. ehs.yale.edu [ehs.yale.edu]
• 4. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]